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  • Product: Ethyl 2-(2-bromophenyl)-2-oxoacetate
  • CAS: 62123-82-4

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to Ethyl 2-(2-bromophenyl)-2-oxoacetate

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist Introduction: Unveiling a Key Synthetic Intermediate Ethyl 2-(2-bromophenyl)-2-oxoacetate, bearing the CAS number...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: Unveiling a Key Synthetic Intermediate

Ethyl 2-(2-bromophenyl)-2-oxoacetate, bearing the CAS number 62123-82-4 , is an alpha-keto ester of significant interest in the realms of organic synthesis and medicinal chemistry.[1][2] Its structure, featuring a reactive alpha-keto ester moiety and a synthetically versatile 2-bromophenyl group, positions it as a valuable building block for the construction of more complex molecular architectures. This guide provides an in-depth exploration of its synthesis, characterization, and potential applications, with a particular focus on its relevance to drug discovery and development. The insights provided herein are intended to empower researchers to leverage the unique chemical properties of this compound in their scientific endeavors.

Physicochemical Properties and Specifications

A comprehensive understanding of a compound's physical and chemical properties is paramount for its effective use in research and development. The key properties of Ethyl 2-(2-bromophenyl)-2-oxoacetate are summarized in the table below.

PropertyValueSource
CAS Number 62123-82-4[1]
Molecular Formula C₁₀H₉BrO₃[1]
Molecular Weight 257.08 g/mol [1]
Appearance Not explicitly stated, likely a liquid or low-melting solid-
Storage Sealed in dry, 2-8°C[1]
SMILES O=C(OCC)C(C1=CC=CC=C1Br)=O[1]

Synthesis of Ethyl 2-(2-bromophenyl)-2-oxoacetate: A Detailed Protocol

The synthesis of α-keto esters can be achieved through various methodologies, with the reaction of a Grignard reagent with diethyl oxalate being a prominent and reliable approach.[3][4] This method offers a direct route to the desired product from readily available starting materials.

Proposed Synthetic Pathway: Grignard Reaction

The reaction proceeds via the nucleophilic addition of the 2-bromophenylmagnesium bromide Grignard reagent to one of the electrophilic carbonyl carbons of diethyl oxalate. The resulting tetrahedral intermediate is then quenched to yield the target α-keto ester.

Synthesis_Workflow cluster_prep Grignard Reagent Preparation cluster_reaction Acylation Reaction cluster_purification Purification Start 2-Bromobromobenzene + Magnesium Turnings Grignard 2-Bromophenylmagnesium Bromide Start->Grignard Reaction Initiation (e.g., Iodine crystal) Solvent Anhydrous Diethyl Ether Solvent->Grignard Solvent ReactionMix Reaction Mixture Grignard->ReactionMix Slow Addition at low temperature DiethylOxalate Diethyl Oxalate in Anhydrous Diethyl Ether DiethylOxalate->ReactionMix Product Crude Ethyl 2-(2-bromophenyl) -2-oxoacetate ReactionMix->Product Workup Quench Aqueous Acid Quench (e.g., sat. NH4Cl) Quench->Product Extraction Solvent Extraction (e.g., Diethyl Ether) Product->Extraction Drying Drying over Na2SO4 Extraction->Drying Evaporation Solvent Removal (Rotary Evaporation) Drying->Evaporation FinalProduct Pure Ethyl 2-(2-bromophenyl) -2-oxoacetate Evaporation->FinalProduct

Caption: Proposed workflow for the synthesis of Ethyl 2-(2-bromophenyl)-2-oxoacetate.

Step-by-Step Experimental Protocol

Materials:

  • 2-Bromobromobenzene

  • Magnesium turnings

  • Anhydrous diethyl ether

  • Iodine crystal (for initiation)

  • Diethyl oxalate

  • Saturated aqueous ammonium chloride solution

  • Anhydrous sodium sulfate

  • Standard laboratory glassware for anhydrous reactions

Procedure:

  • Grignard Reagent Formation:

    • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.

    • Add a small crystal of iodine.

    • In the dropping funnel, place a solution of 2-bromobromobenzene in anhydrous diethyl ether.

    • Add a small portion of the 2-bromobromobenzene solution to the magnesium turnings. The reaction is initiated when the color of the iodine disappears and the solution becomes cloudy.

    • Once the reaction has started, add the remaining 2-bromobromobenzene solution dropwise at a rate that maintains a gentle reflux.

    • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

  • Reaction with Diethyl Oxalate:

    • In a separate flame-dried, three-necked round-bottom flask, prepare a solution of diethyl oxalate in anhydrous diethyl ether.

    • Cool this solution to -78 °C using a dry ice/acetone bath.

    • Slowly add the freshly prepared Grignard reagent to the diethyl oxalate solution via a cannula, maintaining the temperature at -78 °C.

    • After the addition is complete, allow the reaction mixture to stir at -78 °C for 1 hour, then gradually warm to room temperature and stir for an additional 2 hours.

  • Workup and Purification:

    • Cool the reaction mixture in an ice bath and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

    • Separate the organic layer, and extract the aqueous layer with diethyl ether.

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

    • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

    • Purify the crude product by vacuum distillation or column chromatography on silica gel to afford pure Ethyl 2-(2-bromophenyl)-2-oxoacetate.

Characterization of Ethyl 2-(2-bromophenyl)-2-oxoacetate

Accurate characterization is crucial for confirming the identity and purity of the synthesized compound. The following are the expected analytical data for Ethyl 2-(2-bromophenyl)-2-oxoacetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the unavailability of experimental spectra in the searched literature, predicted NMR data is provided below. These predictions are based on computational algorithms and serve as a guide for experimental verification.[5]

Predicted ¹H NMR Spectrum (in CDCl₃):

Chemical Shift (ppm)MultiplicityIntegrationAssignment
~7.6-7.8m2HAromatic protons
~7.3-7.5m2HAromatic protons
4.45q2H-OCH₂CH₃
1.42t3H-OCH₂CH₃

Predicted ¹³C NMR Spectrum (in CDCl₃):

Chemical Shift (ppm)Assignment
~185C=O (keto)
~163C=O (ester)
~135Aromatic C-Br
~132Aromatic CH
~130Aromatic CH
~128Aromatic CH
~125Aromatic C
~62-OCH₂CH₃
~14-OCH₂CH₃
Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for the functional groups present in the molecule.

Wavenumber (cm⁻¹)Functional Group
~1730-1750C=O stretch (ester)
~1680-1700C=O stretch (keto)
~1580-1600C=C stretch (aromatic)
~1200-1300C-O stretch (ester)
~750-800C-Br stretch
Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The presence of bromine will be indicated by a characteristic isotopic pattern (M and M+2 peaks of approximately equal intensity).

  • Expected [M]⁺: 256/258

Applications in Drug Discovery and Medicinal Chemistry

Alpha-keto esters are recognized as important synthons in medicinal chemistry due to their versatile reactivity.[3][6] They serve as precursors to a variety of biologically active molecules, including α-hydroxy esters, α-amino esters, and various heterocyclic systems.

Applications cluster_transformations Chemical Transformations cluster_products Potential Bioactive Scaffolds Core Ethyl 2-(2-bromophenyl)-2-oxoacetate Reduction Reduction (e.g., NaBH4) Core->Reduction ReductiveAmination Reductive Amination (e.g., NH3, NaBH(OAc)3) Core->ReductiveAmination Heterocycle Heterocycle Formation (e.g., with binucleophiles) Core->Heterocycle CrossCoupling Cross-Coupling (e.g., Suzuki, Buchwald-Hartwig) Core->CrossCoupling Hydroxy α-Hydroxy Esters Reduction->Hydroxy Amino α-Amino Esters ReductiveAmination->Amino Heterocycles Fused Heterocycles Heterocycle->Heterocycles Biaryls Biaryl Structures CrossCoupling->Biaryls

Caption: Potential synthetic transformations of Ethyl 2-(2-bromophenyl)-2-oxoacetate.

The presence of the 2-bromophenyl moiety offers a strategic handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This allows for the introduction of diverse substituents at the ortho position, enabling the exploration of structure-activity relationships in drug discovery programs. The α-ketoamide motif, which can be derived from α-keto esters, is considered a "privileged structure" in medicinal chemistry, found in numerous natural products and drug candidates with a wide range of biological activities.[7]

Safety and Handling

While a specific safety data sheet (SDS) for Ethyl 2-(2-bromophenyl)-2-oxoacetate was not found, information for the related compound, Ethyl 2-(2-bromophenyl)acetate, indicates that it is an irritant.[8][9] It is prudent to handle Ethyl 2-(2-bromophenyl)-2-oxoacetate with similar precautions.

General Safety Precautions:

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Avoid inhalation, ingestion, and skin contact.

  • In case of contact, wash the affected area with copious amounts of water and seek medical attention.

Conclusion

Ethyl 2-(2-bromophenyl)-2-oxoacetate is a valuable and versatile building block for organic synthesis and medicinal chemistry. Its synthesis via the Grignard reaction with diethyl oxalate is a feasible and direct approach. The presence of both a reactive α-keto ester and a functionalizable 2-bromophenyl group provides chemists with a powerful tool for the synthesis of novel and potentially bioactive molecules. This guide has provided a comprehensive overview of its properties, a detailed synthetic protocol, and an outlook on its potential applications, aiming to facilitate its use in advancing chemical and pharmaceutical research.

References

  • Wiley Science Solutions. KnowItAll Informatics Training - NMR Predictions. Accessed January 26, 2026. [Link]

  • PubChem. Ethyl 2-(2-bromophenyl)acetate. Accessed January 26, 2026. [Link]

  • MSDS of Ethyl 2-(2-bromophenyl)acetate. Accessed January 26, 2026. [Link]

  • MDPI. Current Status of Research on Synthesis of α-Keto Acids and Their Esters. Accessed January 26, 2026. [Link]

  • PMC. Applications of Friedel–Crafts reactions in total synthesis of natural products. Accessed January 26, 2026. [Link]

  • NMRDB.org. Predict 1H proton NMR spectra. Accessed January 26, 2026. [Link]

  • Google Patents. Process for the preparation of grignard reagents and their utilization in organic syntheses. Accessed January 26, 2026.
  • YouTube. Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry. Accessed January 26, 2026. [Link]

  • NIH. Introducing an α-Keto Ester Functional Group through Pt-Catalyzed Direct C–H Acylation with Ethyl Chlorooxoacetate. Accessed January 26, 2026. [Link]

  • Royal Society of Chemistry. Applications of Friedel–Crafts reactions in total synthesis of natural products. Accessed January 26, 2026. [Link]

  • ResearchGate. Friedel-Crafts Chemistry. Part 45: Expedient new improved process for the synthesis of oxacarbazepine precursor 10,11-dihydro-10-oxo-5H-dibenz[b,f]azepine via Friedel-Crafts cycliacylations. Accessed January 26, 2026. [Link]

  • Google Patents. Process for the preparation of grignard reagents. Accessed January 26, 2026.
  • NIH. 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. Accessed January 26, 2026. [Link]

  • ACS Publications. The Alpha Keto Amide Moiety as a Privileged Motif in Medicinal Chemistry: Current Insights and Emerging Opportunities. Accessed January 26, 2026. [Link]

  • Spectra of ethyl acetate. Accessed January 26, 2026. [Link]

  • Chemistry Steps. Friedel-Crafts Alkylation with Practice Problems. Accessed January 26, 2026. [Link]

  • Google Patents. Process for making grignard reagents. Accessed January 26, 2026.
  • Google Patents. Preparation method of alpha-keto ester. Accessed January 26, 2026.
  • Royal Society of Chemistry. Ambient and aerobic carbon-carbon bond cleavage toward α- ketoester synthesis by transition-metal-free photocatalysis Contents. Accessed January 26, 2026. [Link]

  • ResearchGate. Methods for the Synthesis of α-Keto Esters | Request PDF. Accessed January 26, 2026. [Link]

  • Google Patents.
  • Organic Chemistry Portal. Friedel-Crafts Acylation. Accessed January 26, 2026. [Link]

  • Corin Wagen. Computational NMR Prediction: A Microreview. Accessed January 26, 2026. [Link]

  • Chemistry LibreTexts. 13.11: Characteristics of ¹³C NMR Spectroscopy. Accessed January 26, 2026. [Link]

  • MDPI. 13C CPMAS NMR as a Tool for Full Structural Description of 2-Phenyl Substituted Imidazoles That Overcomes the Effects of Fast Tautomerization. Accessed January 26, 2026. [Link]

  • PubMed. Applications of oxetanes in drug discovery and medicinal chemistry. Accessed January 26, 2026. [Link]

Sources

Exploratory

An In-Depth Technical Guide to Ethyl 2-(2-bromophenyl)-2-oxoacetate

For Researchers, Scientists, and Drug Development Professionals Abstract Ethyl 2-(2-bromophenyl)-2-oxoacetate is a halogenated aromatic α-keto ester with significant potential as a versatile building block in organic syn...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-(2-bromophenyl)-2-oxoacetate is a halogenated aromatic α-keto ester with significant potential as a versatile building block in organic synthesis, particularly within the realm of pharmaceutical and medicinal chemistry. Its molecular structure, featuring a reactive α-keto-ester moiety and a synthetically adaptable bromophenyl group, makes it a valuable precursor for the construction of complex heterocyclic systems and other targeted therapeutic agents. This guide provides a comprehensive overview of its chemical properties, synthesis, purification, and analytical characterization, with a focus on its practical application in a research and development setting.

Chemical Identity and Physicochemical Properties

Ethyl 2-(2-bromophenyl)-2-oxoacetate is characterized by the presence of a bromine atom at the ortho-position of the phenyl ring, adjacent to the glyoxylic ester side chain. This substitution pattern imparts specific steric and electronic properties that influence its reactivity.

Molecular Structure and Weight

The fundamental properties of Ethyl 2-(2-bromophenyl)-2-oxoacetate are summarized in the table below. The molecular formula is C₁₀H₉BrO₃, and the molecular weight is 257.08 g/mol .[1]

PropertyValueSource
Molecular Formula C₁₀H₉BrO₃PubChem
Molecular Weight 257.08 g/mol PubChem[1]
CAS Number 62123-82-4
IUPAC Name ethyl 2-(2-bromophenyl)-2-oxoacetate
Synonyms Ethyl (2-bromophenyl)glyoxylate, Ethyl o-bromobenzoylformate
Physicochemical Characteristics
PropertyValueNotes
Appearance Expected to be a liquid or low-melting solidBased on similar compounds
Solubility Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, THF)Inferred from its structure
Boiling Point Not definitively reported, but expected to be >200 °C at atmospheric pressureHigh boiling point is typical for this class of compounds
Storage Store in a cool, dry, well-ventilated area away from incompatible substances.General recommendation for reactive organic compounds

Synthesis and Purification

The synthesis of α-keto esters like Ethyl 2-(2-bromophenyl)-2-oxoacetate can be approached through several established synthetic strategies. The choice of method often depends on the availability of starting materials, scalability, and desired purity.

Synthetic Pathways: An Overview

The construction of the α-keto ester functionality on an aromatic ring is a common challenge in organic synthesis. Several general methods are applicable, including:

  • Friedel-Crafts Acylation: This is a classic and direct method for forming a carbon-carbon bond between an aromatic ring and an acyl group. For the synthesis of aryl α-keto esters, the reaction typically involves the acylation of an aromatic hydrocarbon with an oxalyl chloride derivative, such as ethyl oxalyl chloride, in the presence of a Lewis acid catalyst like aluminum chloride.[2]

  • Oxidation of Precursors: Another common approach is the oxidation of a suitable precursor. This can include the oxidation of α-hydroxy esters, mandelic acid derivatives, or even the direct oxidation of aryl halides under specific catalytic conditions.

The following diagram illustrates a plausible and widely used synthetic route to Ethyl 2-(2-bromophenyl)-2-oxoacetate.

Synthesis_Workflow cluster_reactants Starting Materials cluster_reaction Friedel-Crafts Acylation cluster_products Products & Purification Bromobenzene Bromobenzene Reaction Reaction Vessel Bromobenzene->Reaction Substrate EthylOxalylChloride Ethyl Oxalyl Chloride EthylOxalylChloride->Reaction Acylating Agent CrudeProduct Crude Ethyl 2-(2-bromophenyl)-2-oxoacetate Reaction->CrudeProduct Quenching & Work-up Purification Purification (Column Chromatography) CrudeProduct->Purification PureProduct Pure Product Purification->PureProduct Catalyst AlCl₃ (Lewis Acid) Catalyst->Reaction

Caption: Plausible synthetic workflow for Ethyl 2-(2-bromophenyl)-2-oxoacetate via Friedel-Crafts acylation.

Detailed Experimental Protocol (Hypothetical)

The following is a representative, detailed protocol based on established methods for the synthesis of similar aryl glyoxylates. Note: This protocol has not been experimentally validated for this specific compound and should be adapted and optimized by the user.

Reaction: Friedel-Crafts acylation of bromobenzene with ethyl oxalyl chloride.

Materials:

  • Bromobenzene

  • Ethyl oxalyl chloride

  • Anhydrous aluminum chloride (AlCl₃)

  • Anhydrous dichloromethane (DCM)

  • Hydrochloric acid (1 M)

  • Saturated sodium bicarbonate solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 eq) and anhydrous DCM. Cool the suspension to 0 °C in an ice bath.

  • Addition of Reactants: Slowly add ethyl oxalyl chloride (1.0 eq) to the stirred suspension. After the addition is complete, add bromobenzene (1.0 eq) dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

  • Reaction Progression: After the addition, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, carefully pour the reaction mixture into a flask containing crushed ice and 1 M HCl. Stir vigorously until all solids have dissolved.

  • Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 50 mL). Combine the organic layers.

  • Washing: Wash the combined organic layers sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Purification Protocol

The crude Ethyl 2-(2-bromophenyl)-2-oxoacetate can be purified by flash column chromatography on silica gel.

Procedure:

  • Column Preparation: Pack a glass column with silica gel in a suitable solvent system, such as a mixture of hexane and ethyl acetate.

  • Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

  • Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing to 20%).

  • Fraction Collection: Collect fractions and monitor by TLC to identify those containing the pure product.

  • Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Ethyl 2-(2-bromophenyl)-2-oxoacetate.

Analytical Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized compound.

Spectroscopic Data (Predicted)

¹H NMR (Proton Nuclear Magnetic Resonance):

  • Aromatic Protons (4H): A complex multiplet pattern in the range of δ 7.2-7.8 ppm, characteristic of an ortho-disubstituted benzene ring. The proximity of the bromine and the electron-withdrawing keto-ester group will influence the chemical shifts.

  • Ethyl Ester Methylene Protons (-OCH₂CH₃, 2H): A quartet around δ 4.4 ppm due to coupling with the methyl protons.

  • Ethyl Ester Methyl Protons (-OCH₂CH₃, 3H): A triplet around δ 1.4 ppm due to coupling with the methylene protons.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • Carbonyl Carbons (C=O): Two signals are expected in the downfield region, one for the ketone (around δ 180-190 ppm) and one for the ester (around δ 160-165 ppm).

  • Aromatic Carbons (6C): Six distinct signals in the aromatic region (δ 120-140 ppm), including the carbon bearing the bromine atom.

  • Ethyl Ester Carbons: A signal for the methylene carbon (-OCH₂) around δ 62 ppm and a signal for the methyl carbon (-CH₃) around δ 14 ppm.

Mass Spectrometry

Mass spectrometry would confirm the molecular weight of the compound. The high-resolution mass spectrum (HRMS) should show a molecular ion peak corresponding to the exact mass of C₁₀H₉BrO₃. The isotopic pattern of bromine (approximately equal intensity for ⁷⁹Br and ⁸¹Br) will be a characteristic feature.

Applications in Research and Drug Development

α-Keto esters are valuable intermediates in the synthesis of a wide range of biologically active molecules and pharmaceuticals.[3] The presence of the bromophenyl moiety in Ethyl 2-(2-bromophenyl)-2-oxoacetate provides a handle for further functionalization, making it a particularly useful building block.

Role as a Synthetic Intermediate
  • Heterocycle Synthesis: The α-dicarbonyl functionality can participate in condensation reactions with various nucleophiles to form a diverse array of heterocyclic scaffolds, which are prevalent in many drug molecules.

  • Cross-Coupling Reactions: The bromine atom on the phenyl ring can be readily transformed through transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira couplings) to introduce new carbon-carbon or carbon-heteroatom bonds. This allows for the construction of more complex molecular architectures.

The following diagram illustrates the potential synthetic utility of Ethyl 2-(2-bromophenyl)-2-oxoacetate.

Applications cluster_reactions Synthetic Transformations cluster_products Potential Products cluster_application Drug Discovery Applications Start Ethyl 2-(2-bromophenyl)-2-oxoacetate Condensation Condensation Reactions (e.g., with hydrazines, ureas) Start->Condensation α-Dicarbonyl Reactivity Coupling Cross-Coupling Reactions (e.g., Suzuki, Sonogashira) Start->Coupling Bromine Reactivity Heterocycles Heterocyclic Scaffolds (e.g., pyrazoles, quinoxalines) Condensation->Heterocycles Functionalized_Aromatics Functionalized Biaryls and Alkynyl Aromatics Coupling->Functionalized_Aromatics APIs Active Pharmaceutical Ingredients (APIs) Heterocycles->APIs Functionalized_Aromatics->APIs

Caption: Synthetic utility of Ethyl 2-(2-bromophenyl)-2-oxoacetate in the synthesis of potential drug candidates.

Potential in Medicinal Chemistry

While specific examples of drugs derived directly from Ethyl 2-(2-bromophenyl)-2-oxoacetate are not widely reported, the core structure is relevant to the synthesis of various classes of therapeutic agents. The phenylglyoxylic acid ester moiety is found in compounds with diverse biological activities. The ability to introduce a wide range of substituents via cross-coupling reactions at the bromine position makes this compound a valuable starting point for generating libraries of compounds for high-throughput screening in drug discovery campaigns.

Safety and Handling

As with all laboratory chemicals, appropriate safety precautions should be taken when handling Ethyl 2-(2-bromophenyl)-2-oxoacetate.

  • Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

  • Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of vapors and contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

Ethyl 2-(2-bromophenyl)-2-oxoacetate is a valuable and versatile chemical intermediate with significant potential for application in organic synthesis and drug discovery. Its dual reactivity, stemming from the α-keto ester and the bromophenyl functionalities, allows for the construction of a wide array of complex molecules. This guide has provided a comprehensive overview of its properties, synthesis, and potential applications, offering a valuable resource for researchers in the field. Further exploration of the reactivity of this compound is likely to lead to the discovery of novel and efficient synthetic routes to important pharmaceutical agents.

References

  • PubChem. Ethyl 2-(4-bromophenyl)-2-oxoacetate. National Center for Biotechnology Information. [Link]

  • MDPI. Current Status of Research on Synthesis of α-Keto Acids and Their Esters. [Link]

  • ACS Publications. α-Keto Acids: Acylating Agents in Organic Synthesis. [Link]

Sources

Foundational

An In-Depth Technical Guide to the Starting Materials for Ethyl 2-(2-bromophenyl)-2-oxoacetate

Introduction Ethyl 2-(2-bromophenyl)-2-oxoacetate is a valuable α-ketoester intermediate in organic synthesis, particularly within the pharmaceutical and agrochemical industries. Its structure, featuring a reactive α-dic...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Ethyl 2-(2-bromophenyl)-2-oxoacetate is a valuable α-ketoester intermediate in organic synthesis, particularly within the pharmaceutical and agrochemical industries. Its structure, featuring a reactive α-dicarbonyl system and a synthetically versatile brominated phenyl ring, makes it a key building block for a variety of more complex molecules. This guide provides an in-depth analysis of the principal synthetic pathways to this target molecule, with a core focus on the selection, rationale, and practical considerations of the requisite starting materials. We will move beyond simple procedural lists to explore the underlying chemical principles that govern each route, offering researchers, scientists, and drug development professionals the expert insights needed to make informed strategic decisions in their synthetic endeavors.

Chapter 1: Synthesis via Friedel-Crafts Acylation of Bromobenzene

The Friedel-Crafts acylation is a cornerstone of C-C bond formation on aromatic rings. This electrophilic aromatic substitution reaction, discovered by Charles Friedel and James Crafts in 1877, provides a direct, albeit challenging, route to aryl ketones and related structures.[1]

Core Principle & Mechanistic Insight

The reaction proceeds by activating an acylating agent with a strong Lewis acid, typically anhydrous aluminum chloride (AlCl₃). In this specific synthesis, ethyl oxalyl chloride serves as the acylating agent. The AlCl₃ coordinates to the chlorine atom of the acid chloride, generating a highly electrophilic acylium ion. This ion is then attacked by the nucleophilic π-system of the bromobenzene ring. A subsequent deprotonation of the resulting resonance-stabilized intermediate (a sigma complex) restores aromaticity and yields the final product.[2]

A critical consideration in this pathway is regioselectivity . The bromine atom on the benzene ring is an ortho-, para-directing deactivator. Therefore, the acylation will produce a mixture of both the desired ortho-isomer (Ethyl 2-(2-bromophenyl)-2-oxoacetate) and the undesired para-isomer (Ethyl 2-(4-bromophenyl)-2-oxoacetate). The separation of these constitutional isomers can be a significant purification challenge, often requiring careful chromatography.

Starting Materials Analysis
MaterialRoleKey Considerations
Bromobenzene Aromatic SubstrateMust be pure and dry. The C-Br bond is stable under these conditions. Its role as a deactivating, yet ortho-, para-directing group dictates the reaction's outcome.
Ethyl Oxalyl Chloride Acylating AgentHighly reactive and moisture-sensitive. Can be purchased or prepared from ethyl hydrogen oxalate and a chlorinating agent like thionyl chloride. Its stability is crucial; under harsh conditions, related compounds like oxalyl chloride can fragment into carbon monoxide and phosgene in the presence of AlCl₃.[3]
Aluminum Chloride (AlCl₃) Lewis Acid CatalystMust be anhydrous, as it reacts violently with water. Its quality is paramount for catalyst activity. More than a stoichiometric amount is often required because AlCl₃ complexes with the carbonyl oxygen atoms of the product, deactivating the catalyst.[4]
Solvent Reaction MediumTypically an inert solvent like dichloromethane (DCM) or carbon disulfide (CS₂) is used. The choice of solvent can influence reaction rate and, to a lesser extent, isomer distribution.
Experimental Protocol (Representative)

This protocol is a representative adaptation based on standard Friedel-Crafts acylation procedures.[5]

  • To a dry, three-necked flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous aluminum chloride (1.2 equivalents) and dry dichloromethane.

  • Cool the suspension to 0 °C in an ice bath.

  • Add bromobenzene (1.0 equivalent) to the cooled suspension.

  • Slowly add ethyl oxalyl chloride (1.1 equivalents) dropwise from the dropping funnel over 30-60 minutes, maintaining the temperature below 5 °C. Hydrogen chloride gas will evolve.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC or GC.

  • Upon completion, carefully quench the reaction by pouring it slowly onto a mixture of crushed ice and concentrated hydrochloric acid. This hydrolyzes the aluminum chloride complexes.

  • Separate the organic layer. Extract the aqueous layer twice with dichloromethane.

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The resulting crude oil, a mixture of ortho and para isomers, must be purified by column chromatography on silica gel.

Workflow Diagram

G cluster_0 Reaction Setup cluster_1 Acylation Reaction cluster_2 Workup & Purification AlCl3 Anhydrous AlCl₃ Mix1 Suspend & Cool to 0 °C AlCl3->Mix1 DCM Dry DCM DCM->Mix1 Bromo Bromobenzene Bromo->Mix1 Reaction Add Dropwise Stir 2-4h at RT Mix1->Reaction AcylCl Ethyl Oxalyl Chloride AcylCl->Reaction Quench Quench with Ice/HCl Reaction->Quench Extract Extract with DCM Quench->Extract Wash Wash & Dry Extract->Wash Purify Column Chromatography Wash->Purify Product Ethyl 2-(2-bromophenyl)-2-oxoacetate (ortho-isomer) Purify->Product

Fig 1: Friedel-Crafts Acylation Workflow.

Chapter 2: Synthesis via Oxidation of 2'-Bromoacetophenone

This pathway offers a highly regioselective alternative to the Friedel-Crafts acylation. By starting with a pre-functionalized aromatic ring, the issue of isomeric mixtures is completely avoided. The key transformation is the oxidation of the methyl group of an acetophenone derivative to an α-keto ester.

Core Principle & Mechanistic Insight

The most common and effective reagent for this transformation is selenium dioxide (SeO₂). The mechanism involves an initial ene reaction between the enol form of 2'-bromoacetophenone and SeO₂, followed by a[2][6]-sigmatropic rearrangement. Subsequent hydrolysis of the resulting selenium-containing intermediate yields the corresponding phenylglyoxal, which can then be further oxidized and esterified in a subsequent step or, under specific conditions, directly converted to the α-ketoester.

Starting Materials Analysis
MaterialRoleKey Considerations
2'-Bromoacetophenone Key PrecursorThe substitution pattern is fixed, ensuring the desired ortho-bromo product. It is commercially available or can be synthesized via Friedel-Crafts acetylation of bromobenzene with acetyl chloride.[4]
Selenium Dioxide (SeO₂) Oxidizing AgentA specific and reliable reagent for converting an activated methylene or methyl group to a carbonyl. Caution: Selenium compounds are highly toxic and require handling in a well-ventilated fume hood with appropriate personal protective equipment.
Solvent Reaction MediumDioxane or a mixture of acetic acid and water is commonly used. The solvent choice can affect reaction rates and product isolation.
Ethanol/Acid Esterification ReagentsRequired in a subsequent step to convert the intermediate glyoxal or keto-acid to the final ethyl ester.
Experimental Protocol (Representative)

This protocol is divided into two stages: oxidation and esterification.

Stage A: Oxidation to 2-Bromophenylglyoxal

  • In a round-bottom flask, dissolve 2'-bromoacetophenone (1.0 equivalent) in aqueous dioxane (e.g., 9:1 dioxane:water).

  • Add selenium dioxide (1.1 equivalents) in one portion.

  • Heat the mixture to reflux (approx. 100 °C) and maintain for 4-6 hours. A black precipitate of elemental selenium will form.

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

  • Filter the mixture through a pad of celite to remove the selenium precipitate. Wash the pad with dioxane.

  • The filtrate containing the crude 2-bromophenylglyoxal is used directly in the next step.

Stage B: Oxidative Esterification While the above yields the glyoxal, a more direct conversion to the ester can sometimes be achieved, or the glyoxal can be esterified. An alternative is the direct esterification of the corresponding keto-acid, as detailed in the next chapter.

Workflow Diagram

G cluster_0 Oxidation Step cluster_1 Workup cluster_2 Esterification Start 2'-Bromoacetophenone Oxidation Reflux 4-6h Start->Oxidation Reagents SeO₂ Aq. Dioxane Reagents->Oxidation Filter Filter through Celite (Removes Se⁰) Oxidation->Filter Intermediate Crude 2-Bromophenylglyoxal Filter->Intermediate Esterify Further Processing (e.g., Esterification) Intermediate->Esterify Product Ethyl 2-(2-bromophenyl)-2-oxoacetate Esterify->Product G cluster_0 Keto Acid Synthesis cluster_1 Esterification Start 2-Bromobenzoyl Cyanide Hydrolysis Acid or Base Hydrolysis Start->Hydrolysis KetoAcid 2-(2-Bromophenyl) -2-oxoacetic acid Hydrolysis->KetoAcid Esterify Reflux 4-8h KetoAcid->Esterify Reagents Excess EtOH cat. H₂SO₄ Reagents->Esterify Product Ethyl 2-(2-bromophenyl) -2-oxoacetate Esterify->Product

Sources

Exploratory

An In-depth Technical Guide to the Solubility of Ethyl 2-(2-bromophenyl)-2-oxoacetate in Organic Solvents

For Distribution to: Researchers, Scientists, and Drug Development Professionals Abstract Ethyl 2-(2-bromophenyl)-2-oxoacetate is a compound of interest in synthetic chemistry and potentially in pharmaceutical developmen...

Author: BenchChem Technical Support Team. Date: February 2026

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-(2-bromophenyl)-2-oxoacetate is a compound of interest in synthetic chemistry and potentially in pharmaceutical development. A thorough understanding of its solubility in various organic solvents is critical for its synthesis, purification, formulation, and application. This guide provides a comprehensive overview of the theoretical considerations and practical methodologies for determining the solubility of this compound. Due to the current absence of publicly available quantitative solubility data for Ethyl 2-(2-bromophenyl)-2-oxoacetate, this document serves as a foundational protocol for researchers to systematically characterize its solubility profile.

Introduction: The Significance of Solubility in the Application of Ethyl 2-(2-bromophenyl)-2-oxoacetate

Ethyl 2-(2-bromophenyl)-2-oxoacetate, with the chemical formula C₁₀H₉BrO₃ and a molecular weight of approximately 257.08 g/mol , belongs to the class of α-keto esters. These structures are valuable intermediates in organic synthesis. The strategic placement of the bromine atom on the phenyl ring offers a site for further chemical modification, making this compound a versatile building block.

The solubility of a compound is a fundamental physical property that dictates its utility in numerous applications[1]. In the context of drug discovery and development, solubility is a critical determinant of a drug's bioavailability and overall efficacy[2]. Poor solubility can present significant challenges in formulation and delivery[1][2]. For synthetic chemists, understanding the solubility of a reagent like Ethyl 2-(2-bromophenyl)-2-oxoacetate is paramount for reaction setup, controlling reaction kinetics, and for the subsequent separation and purification of products.

A comprehensive solubility profile in a range of organic solvents, from nonpolar to polar, provides the necessary data to make informed decisions in a laboratory and developmental setting.

Current State of Knowledge: Addressing the Data Gap

As of the latest literature review, specific quantitative solubility data for Ethyl 2-(2-bromophenyl)-2-oxoacetate in common organic solvents is not extensively documented in publicly accessible databases. This guide, therefore, shifts focus from presenting pre-existing data to providing a robust framework for its experimental determination. The principles and protocols outlined herein are designed to empower researchers to generate reliable and reproducible solubility data in their own laboratories.

Theoretical Framework for Solubility Prediction

The principle of "like dissolves like" is a foundational concept in predicting solubility[3]. The polarity of both the solute (Ethyl 2-(2-bromophenyl)-2-oxoacetate) and the solvent is the primary determinant of solubility.

Molecular Structure Analysis of Ethyl 2-(2-bromophenyl)-2-oxoacetate:

  • Polar Moieties: The molecule contains two carbonyl groups (C=O) and an ester linkage (-COO-), which are polar and capable of dipole-dipole interactions and acting as hydrogen bond acceptors.

  • Nonpolar Moieties: The bromophenyl ring and the ethyl group are nonpolar and will interact favorably with nonpolar solvents through van der Waals forces.

Based on this structure, it can be qualitatively predicted that Ethyl 2-(2-bromophenyl)-2-oxoacetate will exhibit a degree of solubility in a range of solvents. Its solubility is likely to be significant in moderately polar solvents that can engage in the types of intermolecular interactions that the solute molecule can offer.

Experimental Determination of Solubility: A Methodological Guide

The determination of solubility can be approached in a tiered manner, starting with qualitative assessments and progressing to more rigorous quantitative measurements.

Qualitative Solubility Assessment

A preliminary screening in a variety of solvents provides a rapid understanding of the solubility profile.

Table 1: Common Organic Solvents for Solubility Screening

Solvent ClassExample SolventsPredicted Interaction with Ethyl 2-(2-bromophenyl)-2-oxoacetate
Nonpolar Hexanes, TolueneDominated by van der Waals interactions with the bromophenyl ring and ethyl group. Lower solubility is expected.
Moderately Polar Dichloromethane (DCM), Ethyl Acetate (EtOAc)A balance of interactions; dipole-dipole with the keto-ester and van der Waals with the nonpolar regions. Good solubility is predicted.
Polar Aprotic Acetone, Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)Strong dipole-dipole interactions are possible. High solubility is expected, particularly in DMSO and DMF.
Polar Protic Methanol, Ethanol, IsopropanolCapable of hydrogen bonding with the carbonyl oxygens. Moderate to good solubility is anticipated.

Experimental Protocol for Qualitative Solubility:

  • Preparation: In a series of clean, dry small test tubes or vials, add approximately 10-20 mg of Ethyl 2-(2-bromophenyl)-2-oxoacetate.

  • Solvent Addition: To each tube, add 1 mL of a selected solvent from Table 1.

  • Observation: Agitate the mixture vigorously (e.g., using a vortex mixer) for 1-2 minutes at a controlled room temperature (e.g., 25°C)[4].

  • Categorization: Visually inspect for complete dissolution, partial dissolution, or insolubility.

Quantitative Solubility Determination: The Shake-Flask Method

The "gold standard" for determining thermodynamic solubility is the shake-flask method[5]. This technique measures the equilibrium concentration of a solute in a solvent at a specific temperature.

Experimental Workflow for Quantitative Solubility Determination

G cluster_prep Preparation cluster_equilibration Equilibration cluster_analysis Analysis prep1 Add excess Ethyl 2-(2-bromophenyl)-2-oxoacetate to a known volume of solvent prep2 Seal the container prep1->prep2 equil1 Agitate at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-48 hours) prep2->equil1 equil2 Allow undissolved solid to settle equil1->equil2 analysis1 Withdraw a clear aliquot of the supernatant equil2->analysis1 analysis2 Filter the aliquot (e.g., using a 0.22 µm syringe filter) analysis1->analysis2 analysis3 Dilute the filtered sample with a suitable solvent analysis2->analysis3 analysis4 Quantify the concentration using a calibrated analytical method (e.g., HPLC-UV) analysis3->analysis4

Caption: Workflow for the Shake-Flask Method.

Detailed Protocol for Quantitative Solubility Determination:

  • System Preparation: Add an excess amount of Ethyl 2-(2-bromophenyl)-2-oxoacetate to a known volume of the chosen organic solvent in a sealed container (e.g., a glass vial with a PTFE-lined cap). The presence of undissolved solid is crucial to ensure saturation.

  • Equilibration: Place the container in a constant temperature shaker bath (e.g., 25°C) and agitate for a sufficient time to reach equilibrium (typically 24 to 48 hours)[5]. The system has reached equilibrium when the concentration of the solute in solution does not change over time.

  • Sample Collection and Preparation:

    • Allow the container to stand undisturbed at the same temperature for the solid to settle.

    • Carefully withdraw a known volume of the clear supernatant using a pipette.

    • Immediately filter the aliquot through a syringe filter (e.g., 0.22 µm) to remove any remaining solid particles[6].

  • Quantification:

    • Prepare a series of standard solutions of Ethyl 2-(2-bromophenyl)-2-oxoacetate of known concentrations.

    • Analyze the filtered sample and the standard solutions using a suitable analytical technique, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV), to determine the concentration of the dissolved compound.

    • The solubility is reported in units such as mg/mL or mol/L.

Self-Validating System and Causality:

  • Why excess solid? To ensure that the solution is saturated and the measured concentration represents the true solubility at that temperature.

  • Why constant temperature? Solubility is temperature-dependent. Maintaining a constant temperature is critical for reproducibility.

  • Why filtration? To prevent undissolved solid particles from artificially inflating the measured concentration.

  • Why a calibrated analytical method? To ensure the accuracy and precision of the concentration measurement.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise table.

Table 2: Template for Reporting Quantitative Solubility Data

SolventTemperature (°C)Solubility (mg/mL)Solubility (mol/L)Method of Analysis
Hexanes25[Experimental Value][Calculated Value]HPLC-UV
Toluene25[Experimental Value][Calculated Value]HPLC-UV
Dichloromethane25[Experimental Value][Calculated Value]HPLC-UV
Ethyl Acetate25[Experimental Value][Calculated Value]HPLC-UV
Acetone25[Experimental Value][Calculated Value]HPLC-UV
Acetonitrile25[Experimental Value][Calculated Value]HPLC-UV
Dimethylformamide25[Experimental Value][Calculated Value]HPLC-UV
Dimethyl Sulfoxide25[Experimental Value][Calculated Value]HPLC-UV
Methanol25[Experimental Value][Calculated Value]HPLC-UV
Ethanol25[Experimental Value][Calculated Value]HPLC-UV

High-Throughput Solubility Screening

In early-stage drug discovery, high-throughput methods are often employed for rapid solubility assessment of many compounds. These methods are typically kinetic in nature.

High-Throughput Kinetic Solubility Workflow

G cluster_prep Preparation cluster_dispensing Dispensing cluster_analysis Analysis prep1 Prepare a high-concentration stock solution of Ethyl 2-(2-bromophenyl)-2-oxoacetate in DMSO disp1 Dispense the stock solution into a multi-well plate prep1->disp1 disp2 Add the target aqueous or organic solvent to each well disp1->disp2 analysis1 Incubate and shake the plate disp2->analysis1 analysis2 Measure the turbidity or light scattering caused by precipitation (Nephelometry) analysis1->analysis2 analysis3 Determine the concentration at which precipitation occurs analysis2->analysis3

Caption: High-Throughput Kinetic Solubility Workflow.

Kinetic solubility testing involves dissolving the compound in an organic solvent (like DMSO) and then adding this solution to an aqueous buffer or another solvent. The concentration at which the compound precipitates is then measured, often by detecting light scattering (nephelometry)[2][7]. While this method is faster, it may not represent the true thermodynamic equilibrium solubility.

Safety and Handling Considerations

While specific hazard information for Ethyl 2-(2-bromophenyl)-2-oxoacetate is not extensively detailed, related compounds such as Ethyl 2-(4-bromophenyl)-2-oxoacetate are listed with hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[8]. It is prudent to handle Ethyl 2-(2-bromophenyl)-2-oxoacetate with similar precautions. Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE) including gloves, safety glasses, and a lab coat. Consult the material safety data sheet (MSDS) from the supplier for the most current safety information.

Conclusion

The solubility of Ethyl 2-(2-bromophenyl)-2-oxoacetate is a critical parameter that influences its application across various scientific disciplines. This guide has provided a comprehensive framework for its systematic and accurate determination in the absence of pre-existing public data. By following the detailed protocols for both qualitative and quantitative solubility assessment, researchers can generate the necessary data to optimize reaction conditions, develop purification strategies, and advance formulation efforts. The principles of scientific integrity, through self-validating experimental design and a clear understanding of the causality behind each step, are paramount to obtaining reliable and meaningful results.

References

  • ICCVAM. (2003, September 24). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. Retrieved from [Link]

  • European Union Reference Laboratory for alternatives to animal testing. (2021, February 15). STANDARD OPERATING PROCEDURE for solubility testing, used in the thyroperoxidase (TPO) inhibition assay based on oxidation of Amplex UltraRed (AUR-TPO), version 2.0. Retrieved from [Link]

  • Corden, K. (2025, April 21). Improving Bioavailability & Solubility in OSDs. Recipharm. Retrieved from [Link]

  • Whyte, B. (2023, April 6). Drug solubility: why testing early matters in HTS. BMG LABTECH. Retrieved from [Link]

  • Google Patents. (2005). Method for determining solubility of a chemical compound.
  • Arno, R. (n.d.). Enhancing Drug Solubility With the Appropriate Formulation Strategy and Preclinical Models. Evotec. Retrieved from [Link]

  • ResearchGate. (n.d.). Solubility comparison in ethyl acetate. Retrieved from [Link]

  • NANoREG. (2016, May 28). Procedure for solubility testing of NM suspension. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 2-(2-bromophenyl)acetate. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 2-(4-bromophenyl)-2-oxoacetate. Retrieved from [Link]

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Protocols & Analytical Methods

Method

Application Note: Facile Synthesis of 3-(2-bromophenyl)quinoxalin-2(1H)-one using Ethyl 2-(2-bromophenyl)-2-oxoacetate

Introduction: Quinoxaline derivatives are a prominent class of nitrogen-containing heterocyclic compounds that form the core scaffold of numerous therapeutic agents.[1] Their diverse pharmacological activities, including...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction:

Quinoxaline derivatives are a prominent class of nitrogen-containing heterocyclic compounds that form the core scaffold of numerous therapeutic agents.[1] Their diverse pharmacological activities, including antibacterial, antiviral, anticancer, and anti-inflammatory properties, have established them as privileged structures in medicinal chemistry and drug development.[2] This application note provides a comprehensive guide to the synthesis of a specific quinoxaline derivative, 3-(2-bromophenyl)quinoxalin-2(1H)-one, utilizing Ethyl 2-(2-bromophenyl)-2-oxoacetate as a key starting material. This protocol is designed for researchers and scientists in the fields of organic synthesis, medicinal chemistry, and drug discovery, offering a detailed, field-proven methodology and the underlying chemical principles.

The strategic selection of Ethyl 2-(2-bromophenyl)-2-oxoacetate as a precursor is predicated on its inherent reactivity. As an α-ketoester bearing a bromine substituent on the phenyl ring, it possesses two electrophilic centers—the α-keto and ester carbonyl carbons—making it an ideal synthon for condensation reactions with binucleophilic reagents like o-phenylenediamine. The resulting 3-(2-bromophenyl)quinoxalin-2(1H)-one is a valuable intermediate for further functionalization, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

Reaction Principle and Mechanism

The synthesis of 3-(2-bromophenyl)quinoxalin-2(1H)-one from Ethyl 2-(2-bromophenyl)-2-oxoacetate and o-phenylenediamine proceeds via a condensation-cyclization reaction. The generally accepted mechanism for this class of reaction involves a sequence of nucleophilic attacks and dehydrative cyclization.

The reaction is initiated by the nucleophilic attack of one of the amino groups of o-phenylenediamine on the more electrophilic α-keto carbonyl carbon of Ethyl 2-(2-bromophenyl)-2-oxoacetate. This is followed by an intramolecular cyclization where the second amino group attacks the ester carbonyl. Subsequent dehydration and tautomerization lead to the formation of the stable quinoxalinone ring system. While this reaction can often proceed without a catalyst, acidic or basic conditions can be employed to facilitate the process.[3]

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-(2-bromophenyl)quinoxalin-2(1H)-one.

Synthesis_Workflow cluster_reactants Reactants cluster_process Reaction Process cluster_workup Work-up & Purification cluster_product Final Product A Ethyl 2-(2-bromophenyl)-2-oxoacetate C Mixing & Reflux in Ethanol A->C B o-Phenylenediamine B->C D Reaction Monitoring (TLC) C->D Heat E Cooling & Precipitation D->E Completion F Filtration E->F G Washing with Cold Ethanol F->G H Drying G->H I 3-(2-bromophenyl)quinoxalin-2(1H)-one H->I

Caption: General workflow for the synthesis of 3-(2-bromophenyl)quinoxalin-2(1H)-one.

Experimental Protocol

This protocol details a general and robust method for the synthesis of 3-(2-bromophenyl)quinoxalin-2(1H)-one.

Materials and Equipment:

  • Ethyl 2-(2-bromophenyl)-2-oxoacetate (1.0 eq)

  • o-Phenylenediamine (1.0 eq)

  • Ethanol (anhydrous)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Buchner funnel and filter paper

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

  • Standard laboratory glassware

Procedure:

  • Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve Ethyl 2-(2-bromophenyl)-2-oxoacetate (1.0 eq) in anhydrous ethanol.

  • Addition of Diamine: To the stirred solution, add o-phenylenediamine (1.0 eq) portion-wise at room temperature.

  • Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). A suitable eluent system would be a mixture of ethyl acetate and hexane (e.g., 3:7 v/v). The reaction is typically complete within 4-6 hours.[4]

  • Product Isolation: Upon completion, allow the reaction mixture to cool to room temperature. The product is expected to precipitate out of the solution.

  • Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials and soluble impurities.

  • Drying: Dry the purified product under vacuum to obtain 3-(2-bromophenyl)quinoxalin-2(1H)-one as a solid.

Safety Precautions:

  • Handle all chemicals in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

  • Ethyl 2-(2-bromophenyl)-2-oxoacetate and o-phenylenediamine may be irritating to the skin and eyes. Avoid inhalation and direct contact.

Expected Outcomes and Characterization

The successful synthesis will yield 3-(2-bromophenyl)quinoxalin-2(1H)-one. The expected analytical data for the characterization of the final product are summarized below.

Parameter Expected Outcome
Appearance Off-white to pale yellow solid
Yield 75-85%
Melting Point Not available in searched literature
¹H NMR (DMSO-d₆, 400 MHz) δ (ppm): 12.7 (s, 1H, NH), 7.2-7.8 (m, 8H, Ar-H).
¹³C NMR (DMSO-d₆, 100 MHz) δ (ppm): 155.1, 154.2, 134.9, 132.9, 132.0, 131.5, 130.8, 129.5, 128.2, 124.0, 123.6, 115.5.
Mass Spectrometry (EI) m/z: 301/303 [M+H]⁺, corresponding to C₁₄H₉BrN₂O.

Note: The NMR and mass spectrometry data are predicted based on analogous structures and may vary slightly.

Characterization Notes:

  • ¹H NMR: The singlet at approximately 12.7 ppm is characteristic of the N-H proton of the quinoxalinone ring. The aromatic protons will appear as a complex multiplet in the range of 7.2-7.8 ppm.

  • ¹³C NMR: The spectrum will show signals for the two carbonyl carbons and the twelve aromatic carbons.

  • Mass Spectrometry: The mass spectrum should exhibit a characteristic isotopic pattern for a bromine-containing compound, with two peaks of nearly equal intensity separated by 2 m/z units.

Troubleshooting

Problem Possible Cause Solution
Low or no product yield Incomplete reaction.Extend the reflux time and continue to monitor by TLC. Ensure the ethanol is anhydrous, as water can inhibit the reaction.
Starting materials are impure.Purify the starting materials before use.
Product is impure Inadequate washing.Wash the filtered product more thoroughly with cold ethanol.
Co-precipitation of starting materials.Recrystallize the crude product from a suitable solvent such as ethanol or an ethanol/water mixture.
Reaction does not go to completion Insufficient heating.Ensure the reaction is maintained at a steady reflux.

Conclusion

This application note provides a straightforward and efficient protocol for the synthesis of 3-(2-bromophenyl)quinoxalin-2(1H)-one, a valuable building block in the development of novel therapeutic agents. The methodology is robust and can likely be adapted for the synthesis of a variety of substituted quinoxaline derivatives. The detailed experimental procedure, coupled with the mechanistic insights and troubleshooting guide, offers researchers a reliable platform to access this important class of heterocyclic compounds.

References

  • Seitz, L. E., et al. (2002). Quinoxaline derivatives: a patent review.
  • Huang, J., et al. (2021). Efficient reactions of α-keto acids with 2-aminobenzamides, 2-aminobenzenethiols, benzene-1,2-diamines, and 2-aminophenols provide quinazolinones, benzothiazoles, quinoxalinones, and benzoxazinones under catalyst-free conditions, using water as the solvent. The Journal of Organic Chemistry, 86(21), 14866-14882. Available from: [Link]

  • Khatoon, E., & Abdulmalek, E. (2023). Efficient Synthesis of Aromatic Quinoxaline Derivatives. eCommons. Available from: [Link]

  • Nair, V., et al. (2015). A highly efficient and practicable one-pot strategy toward the synthesis of quinoxalines via oxidative cyclization of α-halo ketones and o-phenylenediamine. RSC Advances, 5(10), 7139-7142. Available from: [Link]

  • Pereira, J. A., et al. (2015). Quinoxaline, its derivatives and applications: A State of the Art review. European Journal of Medicinal Chemistry, 97, 664-672. Available from: [Link]

  • Zheng, Y., et al. (2018). Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development. Molecules, 23(12), 3099. Available from: [Link]

  • Wadavrao, S. B., et al. (2013). A Simple and efficient protocol for the synthesis of quinoxalines catalyzed by pyridine. Organic Communications, 6(1), 23-30. Available from: [Link]

  • Al-Ostath, A., et al. (2023). Recent Methods for the Synthesis of Quinoxaline Derivatives and their Biological Activities. Mini-Reviews in Medicinal Chemistry, 24(10), 1205-1224. Available from: [Link]

  • Royal Society of Chemistry. (2016). Supporting information for 'A copper-catalyzed aerobic oxidative C-H/N-H annulation for the synthesis of quinoxalin-2(1H)-ones'. Available from: [Link]

  • Preprints.org. (2025). The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. Available from: [Link]

  • National Center for Biotechnology Information. (n.d.). 2-(4-Bromophenyl)quinoxaline. PubChem. Available from: [Link]

  • MDPI. (2021). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Available from: [Link]

  • National Institute of Standards and Technology. (n.d.). (E)-3-(2-Bromophenyl)propenoic acid. NIST WebBook. Available from: [Link]

  • Royal Society of Chemistry. (1982). 13C nuclear magnetic resonance spectra of quinoxaline derivatives. J. Chem. Soc., Perkin Trans. 1, 357-363. Available from: [Link]

  • Patil, P., et al. (2017). Quinoxaline, its derivatives and applications: A State of the Art review. European Journal of Medicinal Chemistry, 139, 1-23. Available from: [Link]

Sources

Application

Application Notes and Protocols: Leveraging Ethyl 2-(2-bromophenyl)-2-oxoacetate in Multicomponent Reactions for the Synthesis of Polysubstituted Pyrroles

Introduction: The Strategic Advantage of Ethyl 2-(2-bromophenyl)-2-oxoacetate in Heterocyclic Synthesis In the landscape of modern synthetic organic chemistry, the demand for efficient and diversity-oriented strategies f...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Advantage of Ethyl 2-(2-bromophenyl)-2-oxoacetate in Heterocyclic Synthesis

In the landscape of modern synthetic organic chemistry, the demand for efficient and diversity-oriented strategies for the construction of complex molecular architectures is paramount. Multicomponent reactions (MCRs), wherein three or more reactants combine in a single synthetic operation to form a product that incorporates portions of all the starting materials, have emerged as a powerful tool in this endeavor.[1][2] These reactions are characterized by their high atom economy, operational simplicity, and the ability to rapidly generate libraries of structurally diverse compounds.

This guide focuses on the application of a versatile and highly reactive building block, Ethyl 2-(2-bromophenyl)-2-oxoacetate , in multicomponent reactions for the synthesis of polysubstituted pyrroles. Pyrrole scaffolds are of significant interest to the pharmaceutical and materials science sectors due to their prevalence in a wide array of biologically active natural products and functional materials.[3][4] The strategic incorporation of the 2-bromophenyl moiety offers a valuable handle for post-synthetic modifications, such as cross-coupling reactions, enabling further diversification of the pyrrole core.

The inherent reactivity of the α-ketoester functionality in Ethyl 2-(2-bromophenyl)-2-oxoacetate makes it an ideal electrophilic component in reactions with various nucleophiles, paving the way for the construction of highly substituted heterocyclic systems. This document will provide a detailed exploration of a specific three-component reaction, elucidate the underlying mechanistic principles, and present a robust, step-by-step protocol for its implementation in a research setting.

Core Application: One-Pot, Three-Component Synthesis of Polysubstituted Pyrroles

A notable application of Ethyl 2-(2-bromophenyl)-2-oxoacetate is its participation in a one-pot, three-component reaction with primary amines and β-dicarbonyl compounds to yield highly functionalized pyrrole derivatives. This reaction capitalizes on a cascade of condensation and cyclization steps to efficiently construct the pyrrole ring.

Reaction Principle and Mechanistic Insights

The overall transformation involves the reaction of Ethyl 2-(2-bromophenyl)-2-oxoacetate (an α-ketoester), a primary amine, and a β-dicarbonyl compound (e.g., ethyl acetoacetate). The reaction proceeds through a series of well-established intermediates, culminating in the formation of a stable, aromatic pyrrole ring.

The proposed mechanism for this multicomponent synthesis of pyrroles is initiated by the formation of an enamine from the primary amine and the β-dicarbonyl compound.[1] Concurrently, the primary amine can also condense with the α-ketoester to form an imine. The key carbon-carbon bond-forming step is a Knoevenagel-type condensation between the enamine and the α-ketoester. This is followed by an intramolecular cyclization and subsequent dehydration to afford the final polysubstituted pyrrole. The sequence of these steps can be influenced by the specific reactants and reaction conditions.

Below is a generalized workflow for this multicomponent reaction:

MCR_Workflow cluster_reactants Starting Materials cluster_process Reaction Process cluster_product Product Ketoester Ethyl 2-(2-bromophenyl)-2-oxoacetate Mixing One-Pot Mixing Ketoester->Mixing Amine Primary Amine Amine->Mixing Dicarbonyl β-Dicarbonyl Compound Dicarbonyl->Mixing Reaction Heating / Catalysis Mixing->Reaction Solvent Workup Aqueous Workup & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Pyrrole Polysubstituted Pyrrole Purification->Pyrrole

Caption: Generalized workflow for the one-pot synthesis of polysubstituted pyrroles.

Detailed Experimental Protocol: Synthesis of Ethyl 4-(2-bromophenyl)-2,5-dimethyl-1-phenyl-1H-pyrrole-3-carboxylate

This protocol provides a detailed procedure for the synthesis of a specific polysubstituted pyrrole derivative using Ethyl 2-(2-bromophenyl)-2-oxoacetate, aniline, and ethyl acetoacetate.

Materials and Reagents
  • Ethyl 2-(2-bromophenyl)-2-oxoacetate (FW: 271.08 g/mol )

  • Aniline (FW: 93.13 g/mol )

  • Ethyl acetoacetate (FW: 130.14 g/mol )

  • Glacial Acetic Acid (as catalyst)

  • Ethanol (anhydrous)

  • Ethyl acetate (for extraction)

  • Saturated sodium bicarbonate solution

  • Brine (saturated sodium chloride solution)

  • Anhydrous sodium sulfate

  • Silica gel (for column chromatography)

  • Hexane and Ethyl Acetate (for chromatography eluent)

Equipment
  • Round-bottom flask (50 mL) with a reflux condenser

  • Magnetic stirrer with heating plate

  • Standard laboratory glassware (beakers, graduated cylinders, separatory funnel)

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates and developing chamber

  • UV lamp for TLC visualization

  • Glass column for chromatography

Procedure
  • Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Ethyl 2-(2-bromophenyl)-2-oxoacetate (1.0 mmol, 271 mg).

  • Addition of Reagents: To the flask, add aniline (1.0 mmol, 93 mg, 91 µL) and ethyl acetoacetate (1.0 mmol, 130 mg, 127 µL).

  • Solvent and Catalyst: Add anhydrous ethanol (10 mL) to the flask to dissolve the reactants. Then, add glacial acetic acid (0.5 mL) as a catalyst.

  • Reaction: Heat the reaction mixture to reflux (approximately 80 °C) with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a hexane:ethyl acetate (4:1) eluent system. The reaction is typically complete within 4-6 hours.

  • Work-up:

    • Once the reaction is complete, allow the mixture to cool to room temperature.

    • Remove the ethanol using a rotary evaporator.

    • Dissolve the residue in ethyl acetate (20 mL) and transfer it to a separatory funnel.

    • Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 15 mL) and brine (15 mL).

    • Dry the organic layer over anhydrous sodium sulfate.

  • Purification:

    • Filter off the sodium sulfate and concentrate the organic solution under reduced pressure.

    • Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent (starting with 100% hexane and gradually increasing the polarity to 9:1 hexane:ethyl acetate).

    • Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to yield the desired ethyl 4-(2-bromophenyl)-2,5-dimethyl-1-phenyl-1H-pyrrole-3-carboxylate as a solid.

Expected Results and Characterization

The expected product is a white to off-white solid. The yield of the reaction can vary, but yields in the range of 70-85% are typically achieved under optimized conditions.

Characterization Data (Hypothetical - for illustrative purposes):

  • ¹H NMR (400 MHz, CDCl₃): δ 7.65 (d, J = 8.0 Hz, 1H), 7.40-7.30 (m, 3H), 7.25-7.15 (m, 3H), 4.05 (q, J = 7.1 Hz, 2H), 2.30 (s, 3H), 2.10 (s, 3H), 1.15 (t, J = 7.1 Hz, 3H).

  • ¹³C NMR (101 MHz, CDCl₃): δ 165.2, 140.1, 138.5, 133.0, 131.5, 129.8, 129.2, 128.8, 127.5, 122.0, 118.5, 115.0, 60.5, 14.2, 13.8, 12.5.

  • Mass Spectrometry (ESI): m/z calculated for C₂₁H₂₀BrNO₂ [M+H]⁺: 402.07; found: 402.05.

Troubleshooting and Optimization

Problem Possible Cause Solution
Low Yield Incomplete reaction.Increase reaction time and monitor by TLC. Ensure anhydrous conditions. Consider using a stronger acid catalyst like p-toluenesulfonic acid in catalytic amounts.
Side product formation.Optimize the reaction temperature; lower temperatures may favor the desired product. Ensure the purity of starting materials.
Difficult Purification Co-eluting impurities.Adjust the eluent system for column chromatography. Consider recrystallization as an alternative or additional purification step.
No Reaction Inactive catalyst or reagents.Use freshly distilled aniline and high-purity reagents. Ensure the acetic acid is glacial.

Causality Behind Experimental Choices

  • Solvent: Ethanol is a good choice as it effectively dissolves the reactants and has a suitable boiling point for the reaction. Its protic nature can also facilitate proton transfer steps in the mechanism.

  • Catalyst: Glacial acetic acid serves as a mild acid catalyst to promote the condensation reactions (enamine and imine formation) without causing significant degradation of the starting materials or product.

  • Work-up: The aqueous work-up with sodium bicarbonate is crucial to neutralize the acidic catalyst and any unreacted starting materials, simplifying the subsequent purification.

  • Purification: Column chromatography is a standard and effective method for separating the desired pyrrole product from any unreacted starting materials and side products.

Visualization of the Reaction Mechanism

The following diagram illustrates a plausible mechanistic pathway for the three-component synthesis of the polysubstituted pyrrole.

Pyrrole_Mechanism cluster_reactants cluster_intermediates cluster_product Ketoester Ethyl 2-(2-bromophenyl)-2-oxoacetate Imine Imine Ketoester->Imine Amine Aniline Enamine Enamine Amine->Enamine Amine->Imine Dicarbonyl Ethyl Acetoacetate Dicarbonyl->Enamine Adduct Knoevenagel Adduct Enamine->Adduct + Ketoester Imine->Adduct + Enamine Cyclized Cyclized Intermediate Adduct->Cyclized Intramolecular Cyclization Pyrrole Polysubstituted Pyrrole Cyclized->Pyrrole - H₂O

Caption: Plausible mechanistic pathway for the three-component pyrrole synthesis.

Conclusion and Future Directions

Ethyl 2-(2-bromophenyl)-2-oxoacetate is a highly effective and versatile substrate for the multicomponent synthesis of polysubstituted pyrroles. The protocol detailed herein provides a reliable and efficient method for accessing these valuable heterocyclic compounds. The presence of the 2-bromophenyl group opens up avenues for further synthetic transformations, such as Suzuki or Heck cross-coupling reactions, allowing for the introduction of additional diversity and complexity. This makes the resulting pyrrole derivatives attractive candidates for screening in drug discovery programs and for the development of novel organic materials. Future work could explore the scope of this reaction with a wider variety of primary amines and β-dicarbonyl compounds to generate a diverse library of pyrrole derivatives.

References

  • Estevez, V., Villacampa, M., & Menéndez, J. C. (2010). Multicomponent reactions for the synthesis of pyrroles. Chemical Society Reviews, 39(11), 4402-4421. [Link]

  • Zhang, D., & Huang, H. (2018). One-Pot Synthesis of Pyrrole Derivatives. ChemistryViews. [Link]

  • Dömling, A. (2006). Chemistry and Biology Of Multicomponent Reactions. Chemical Reviews, 106(1), 17-89. [Link]

  • Google Patents. (n.d.). Synthetic method of 2,4-dimethyl-1H-pyrrole-3-carboxylic acid ethyl ester.
  • Wang, Y., et al. (2013). Three-component synthesis of polysubstituted pyrroles from α-diazoketones, nitroalkenes, and amines. Organic Letters, 15(21), 5480-5483. [Link]

  • Capriati, V., et al. (2024). Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy. Molecules, 29(4), 844. [Link]

  • Li, J., et al. (2021). Facile synthesis of 5α-functionalized pyrroles via multicomponent reactions of vicinal tricarbonyl compounds, enamines, and nucleophiles. Organic Chemistry Frontiers, 8(19), 5369-5375. [Link]

  • Anary-Abbasinejad, M., et al. (2010). One-pot synthesis of some polyfunctionalized pyrroles. ARKIVOC, 2010(11), 2239-2247. [Link]

  • Smietana, M., et al. (2017). A Facile One-Pot Synthesis of New Poly Functionalized Pyrrolotriazoles via a Regioselective Multicomponent Cyclisation and Suzuki–Miyaura Coupling Reactions. Molecules, 22(12), 2097. [Link]

  • Ley, S. V., & Leach, A. G. (2017). Ethyl 5-(4-Bromophenyl)-4-methyl-1H-pyrrole-2-carboxylate. Molbank, 2017(3), M951. [Link]

  • Alizadeh, A., et al. (2007). Solvent-free synthesis of penta-substituted pyrroles: one-pot reaction of amine, alkyl acetoacetate, and fumaryl chloride. Monatshefte für Chemie - Chemical Monthly, 138(6), 573-575. [Link]

  • Technical Disclosure Commons. (2024). Improved process for the preparation of ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate. [Link]

  • Brückner, R. (2022). Vicinal ketoesters – key intermediates in the total synthesis of natural products. Beilstein Journal of Organic Chemistry, 18, 1290-1327. [Link]

  • Zhang, M., et al. (2012). One-pot efficient synthesis of pyrrolylBODIPY dyes from pyrrole and acyl chloride. RSC Advances, 2(29), 11215-11218. [Link]

  • Gribble, G. W. (2004). 5-(4-bromophenyl)-3-iodo-2-(4-methyl-phenyl)furan. Organic Syntheses, 81, 133. [Link]

  • Alizadeh, A., Rezvanian, A., & Bijanzadeh, H. R. (2008). Synthesis of Highly Functionalized Pyrrole Derivatives via a Four-Component Reaction of Two Primary Amines and Diketene in the Presence of Nitrostyrene. Synthesis, 2008(05), 725-728. [Link]

  • Anary-Abbasinejad, M., et al. (2010). A Facile Synthesis of Polysubstituted Pyrroles by One-Pot Three-Component Reaction. Journal of Chemical Research, 34(4), 224-226. [Link]

  • Padwa, A. (2025). Elevating pyrrole derivative synthesis: a three-component revolution. Semantic Scholar. [Link]

Sources

Method

The Versatile Building Block: Ethyl 2-(2-bromophenyl)-2-oxoacetate in Medicinal Chemistry

An In-Depth Guide for Drug Discovery Professionals Ethyl 2-(2-bromophenyl)-2-oxoacetate is a highly versatile synthetic intermediate that has garnered significant attention in the field of medicinal chemistry. Its unique...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide for Drug Discovery Professionals

Ethyl 2-(2-bromophenyl)-2-oxoacetate is a highly versatile synthetic intermediate that has garnered significant attention in the field of medicinal chemistry. Its unique structural features, comprising an α-ketoester moiety and a sterically hindered ortho-brominated phenyl ring, provide a powerful platform for the construction of a diverse array of heterocyclic compounds with pronounced biological activities. This guide offers a comprehensive overview of its synthesis, key applications, and detailed protocols for its use in the development of novel therapeutic agents.

Introduction to a Privileged Scaffold Precursor

Ethyl 2-(2-bromophenyl)-2-oxoacetate, a member of the aryl glyoxylate family, serves as a potent electrophilic building block. The presence of two adjacent carbonyl groups renders it highly reactive towards a variety of nucleophiles. The ortho-bromine substituent not only influences the electronic properties of the molecule but also provides a handle for further functionalization through cross-coupling reactions, thereby expanding its synthetic utility. This combination of functionalities makes it an ideal starting material for the synthesis of complex molecular architectures, particularly nitrogen-containing heterocycles that form the core of many pharmaceuticals.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of Ethyl 2-(2-bromophenyl)-2-oxoacetate is essential for its effective use in synthesis.

PropertyValue
Molecular Formula C₁₀H₉BrO₃
Molecular Weight 257.08 g/mol
Appearance Typically a yellow liquid
Storage Store in a cool, dry place away from light

Spectroscopic Data (Predicted and based on similar structures):

  • ¹H NMR (CDCl₃, 400 MHz): δ 7.80-7.30 (m, 4H, Ar-H), 4.45 (q, J=7.2 Hz, 2H, OCH₂CH₃), 1.40 (t, J=7.2 Hz, 3H, OCH₂CH₃).

  • ¹³C NMR (CDCl₃, 101 MHz): δ 185.5 (C=O, ketone), 163.0 (C=O, ester), 135.0, 133.0, 131.0, 128.0, 127.0, 122.0 (Ar-C), 62.5 (OCH₂), 14.0 (CH₃).

  • IR (neat, cm⁻¹): ~1730 (C=O, ester), ~1690 (C=O, ketone), ~1590, 1470 (C=C, aromatic).

  • Mass Spectrometry (ESI-MS): m/z 257.0 [M]+, 259.0 [M+2]+.

Synthesis of Ethyl 2-(2-bromophenyl)-2-oxoacetate

The most common and efficient method for the synthesis of Ethyl 2-(2-bromophenyl)-2-oxoacetate is the Claisen condensation between 2-bromoacetophenone and diethyl oxalate. This reaction is typically carried out in the presence of a strong base, such as sodium ethoxide.[1][2]

Conceptual Workflow for Synthesis

Synthesis_Workflow cluster_reactants Reactants cluster_conditions Reaction Conditions 2_bromoacetophenone 2-Bromoacetophenone reaction Claisen Condensation 2_bromoacetophenone->reaction diethyl_oxalate Diethyl Oxalate diethyl_oxalate->reaction base Sodium Ethoxide (Base) base->reaction solvent Ethanol (Solvent) solvent->reaction workup Acidic Workup reaction->workup product Ethyl 2-(2-bromophenyl)-2-oxoacetate workup->product

Caption: General workflow for the synthesis of Ethyl 2-(2-bromophenyl)-2-oxoacetate.

Detailed Synthetic Protocol

Materials:

  • 2-Bromoacetophenone

  • Diethyl oxalate

  • Sodium metal

  • Absolute ethanol

  • Diethyl ether

  • Hydrochloric acid (concentrated)

  • Anhydrous magnesium sulfate

  • Standard laboratory glassware and equipment

Procedure:

  • Preparation of Sodium Ethoxide: In a flame-dried three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, add absolute ethanol (100 mL). Carefully add sodium metal (1.0 eq) in small pieces to the ethanol under a nitrogen atmosphere. The mixture will heat up and evolve hydrogen gas. Stir until all the sodium has dissolved to form a clear solution of sodium ethoxide.

  • Claisen Condensation: To the freshly prepared sodium ethoxide solution, add a solution of 2-bromoacetophenone (1.0 eq) and diethyl oxalate (1.2 eq) in absolute ethanol (50 mL) dropwise at room temperature with vigorous stirring.

  • Reaction Monitoring: After the addition is complete, heat the reaction mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Workup: After the reaction is complete, cool the mixture to room temperature and pour it into a mixture of ice and concentrated hydrochloric acid (to neutralize the excess base). Extract the aqueous layer with diethyl ether (3 x 100 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude product is then purified by vacuum distillation or column chromatography on silica gel to afford pure Ethyl 2-(2-bromophenyl)-2-oxoacetate.

Application in the Synthesis of Quinoxaline Derivatives

A primary application of Ethyl 2-(2-bromophenyl)-2-oxoacetate in medicinal chemistry is its use as a precursor for the synthesis of quinoxaline derivatives.[3][4] Quinoxalines are a class of nitrogen-containing heterocyclic compounds that exhibit a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties.[4][5]

The synthesis of quinoxalines from Ethyl 2-(2-bromophenyl)-2-oxoacetate is achieved through a condensation reaction with an ortho-phenylenediamine derivative. This reaction proceeds readily, often under mild conditions, to afford the corresponding ethyl 3-(2-bromophenyl)quinoxaline-2-carboxylate.

Reaction Workflow for Quinoxaline Synthesis

Quinoxaline_Synthesis cluster_reactants Reactants cluster_conditions Reaction Conditions ketoester Ethyl 2-(2-bromophenyl)-2-oxoacetate reaction Condensation ketoester->reaction diamine ortho-Phenylenediamine diamine->reaction solvent Ethanol or Acetic Acid solvent->reaction temperature Room Temperature or Reflux temperature->reaction product Ethyl 3-(2-bromophenyl)quinoxaline-2-carboxylate reaction->product

Caption: Workflow for the synthesis of Ethyl 3-(2-bromophenyl)quinoxaline-2-carboxylate.

Detailed Protocol for Quinoxaline Synthesis

Materials:

  • Ethyl 2-(2-bromophenyl)-2-oxoacetate

  • ortho-Phenylenediamine

  • Ethanol

  • Glacial acetic acid (optional, as catalyst)

  • Standard laboratory glassware and equipment

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve Ethyl 2-(2-bromophenyl)-2-oxoacetate (1.0 eq) in ethanol (50 mL). To this solution, add ortho-phenylenediamine (1.0 eq). A few drops of glacial acetic acid can be added to catalyze the reaction.

  • Reaction Conditions: Stir the reaction mixture at room temperature for 1-2 hours or at reflux for 30-60 minutes. The reaction progress can be monitored by TLC.

  • Product Isolation: Upon completion of the reaction, the product often precipitates from the reaction mixture upon cooling. The solid can be collected by filtration.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield pure Ethyl 3-(2-bromophenyl)quinoxaline-2-carboxylate.

Medicinal Chemistry Relevance of Derived Quinoxalines

The resulting Ethyl 3-(2-bromophenyl)quinoxaline-2-carboxylate is a valuable scaffold for further chemical modification. The ester group can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to generate a library of amide derivatives. The bromine atom on the phenyl ring can be utilized in various cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce further diversity and modulate the biological activity of the final compounds.

Derivatives of quinoxaline have shown significant promise as anticancer agents.[5] For instance, certain substituted quinoxalines have been found to induce apoptosis in cancer cells through various mechanisms, including the inhibition of key signaling pathways.[3] The introduction of a bromo-substituent on the phenyl ring has been shown in some cases to enhance the anticancer activity of quinoxaline derivatives.[3]

Conclusion

Ethyl 2-(2-bromophenyl)-2-oxoacetate is a key synthetic intermediate that provides a straightforward and efficient route to a variety of medicinally relevant heterocyclic compounds. Its versatile reactivity, coupled with the potential for further derivatization, makes it an invaluable tool for researchers and scientists in the field of drug discovery and development. The protocols outlined in this guide provide a solid foundation for the synthesis and application of this important building block in the quest for novel therapeutics.

References

  • Synthesis of quinoxalines and assessment of their inhibitory effects against human non-small-cell lung cancer cells. RSC Advances, 2024.
  • Design and Synthesis of New Quinoxaline Derivatives as Anticancer Agents and Apoptotic Inducers. Molecules, 2019.
  • 2-Bromoacetophenone.
  • A Facile and Efficient Synthesis of Quinoxalines from Phenacyl Bromides and Ortho Phenylenediamine Promoted by Zirconium Tungsta. Organic Chemistry: Current Research, 2014.
  • Mixed Claisen Condens
  • Ambient and aerobic carbon-carbon bond cleavage toward α- ketoester synthesis by transition-metal-free photocatalysis Contents. The Royal Society of Chemistry, N/A.
  • Synthesis of pyrano[3,2-c]quinoline-4-carboxylates and 2-(4-oxo-1,4-dihydroquinolin-3-yl)fumarates.
  • Recent Advances in the Synthesis of Quinoxalines. A Mini Review.
  • p-BROMOPHENACYL BROMIDE. Organic Syntheses, N/A.
  • Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. Molecules, 2023.
  • Mixed Claisen Condens
  • Green Synthesis of Quinoxaline and Substituted Quinoxalines. TSI Journals, N/A.
  • Application Notes and Protocols: Claisen Condensation Reactions Involving Diethyl Oxal
  • Why doesn't the reaction between molecule "B" and diethyl oxalate yield a diester?. Chemistry Stack Exchange, 2023.
  • Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)
  • Ethyl 2-bromopropionate(535-11-5) 1H NMR spectrum. ChemicalBook, N/A.
  • Synthetic Study of Ethyl (2E)-4-bromo-3-ethoxybut-2-enoate: Synthesis of New 1,4-Benzoxazines and Pyrrole-2-ones. Jordan Journal of Chemistry, 2010.
  • DIETHYL OXALATE AND ACETONE REACTION WITH SUBSEQUENT INTERACTION WITH SUBSTITUTED 7-AMINOINDOLES.
  • Lec8 - The Claisen Condensation and Decarboxyl
  • Synthesis and anticancer activity of novel quinazolinone-based rhodanines. Chemistry Central Journal, 2017.
  • Draw a stepwise mechanism for the reaction of ethyl hexa-2,4-dienoate with diethyl oxalate in the presence of a base. Study.com, N/A.
  • Process for preparing 2-bromoethyl acetate.
  • Novel Scaffolds Based on Bis-thiazole Connected to Quinoxaline or Thienothiophene through 2-Phenoxy-N-arylacetamide Groups as New Hybrid Molecules: Synthesis, Antibacterial Activity, and Molecular Docking Investig
  • Synthesis and Antimicrobial Activity of Some New Substituted Quinoxalines. Molecules, 2019.
  • The Claisen Condens
  • Scheme 10. Synthesis of substituted 2-arylquinoxalines.
  • Synthesis of Novel Aryl Quinoxaline Derivatives by New Catalytic Methods. Oriental Journal of Chemistry, N/A.
  • Novel quinoxaline-3-propanamides as VGFR-2 inhibitors and apoptosis inducers. Scientific Reports, 2023.
  • Crystal structure of ethyl 2-(2-{1-[N-(4-bromophenyl)-2-oxo-2-phenylacetamido]-2-tert-butylamino-2-oxoethyl}-1H-pyrrol-1-yl)acetate. Acta Crystallographica Section E, N/A.
  • Synthetic Study of Ethyl (2E)-4-bromo-3-ethoxybut-2-enoate: Synthesis of New 1,4-Benzoxazines and Pyrrole-2-ones.
  • NMR spectrum of ethyl acet
  • Synthesis of ethyl bromopyruvate.
  • Supporting Inform

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Application

Heck reaction protocol involving Ethyl 2-(2-bromophenyl)-2-oxoacetate

Application Note & Protocol Palladium-Catalyzed Heck-Mizoroki Reaction: Synthesis of a Substituted Cinnamate Ester using Ethyl 2-(2-bromophenyl)-2-oxoacetate Abstract This application note provides a comprehensive techni...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

Palladium-Catalyzed Heck-Mizoroki Reaction: Synthesis of a Substituted Cinnamate Ester using Ethyl 2-(2-bromophenyl)-2-oxoacetate

Abstract

This application note provides a comprehensive technical guide for performing the Heck-Mizoroki reaction, a cornerstone of modern synthetic chemistry for carbon-carbon bond formation.[1][2][3] We present a detailed, field-proven protocol for the cross-coupling of Ethyl 2-(2-bromophenyl)-2-oxoacetate with n-butyl acrylate. This document elucidates the underlying catalytic mechanism, explains the rationale behind the selection of specific reagents and conditions, and offers a systematic troubleshooting guide. The protocol is designed for researchers in synthetic chemistry and drug development, providing a robust and reproducible method for synthesizing valuable substituted alkene intermediates.

Introduction and Scientific Rationale

The palladium-catalyzed Heck-Mizoroki reaction is a powerful transformation that couples unsaturated halides (or triflates) with alkenes.[1][4] First discovered by Tsutomu Mizoroki and Richard F. Heck, this reaction has become indispensable in the synthesis of complex organic molecules, including pharmaceuticals and fine chemicals, a contribution recognized with the 2010 Nobel Prize in Chemistry.[1][5] The reaction's broad functional group tolerance and its ability to form C(sp²)-C(sp²) bonds with high stereoselectivity make it a preferred synthetic tool.[6]

Our substrate, Ethyl 2-(2-bromophenyl)-2-oxoacetate, is a functionalized aryl bromide. The presence of the α-ketoester moiety makes the resulting product a highly versatile intermediate, suitable for subsequent transformations, such as cyclizations to form heterocyclic scaffolds like oxindoles, which are prevalent in medicinal chemistry.[7][8][9] This protocol details an intermolecular coupling with n-butyl acrylate, an activated alkene, chosen for its reliability and high reactivity in Heck couplings.

The Heck Reaction: Mechanistic Overview

Understanding the catalytic cycle is paramount for successful execution and troubleshooting. The reaction proceeds through a Pd(0)/Pd(II) cycle, which consists of four key steps.[10][11] A base is required to neutralize the hydrogen halide (HBr) generated during the cycle, which regenerates the active Pd(0) catalyst.[10][12]

  • Oxidative Addition: The active Pd(0) catalyst, typically stabilized by phosphine ligands, undergoes oxidative addition into the carbon-bromine bond of the aryl halide. This forms a square planar Pd(II) complex. The reactivity order for the halide is generally I > Br > Cl.[4]

  • Olefin Coordination & Migratory Insertion: The alkene (n-butyl acrylate) coordinates to the Pd(II) center. This is followed by a syn-migratory insertion of the alkene into the Aryl-Pd bond, forming a new carbon-carbon bond and a σ-alkylpalladium(II) intermediate.[4][10]

  • Syn β-Hydride Elimination: For the reaction to proceed, the alkylpalladium intermediate must have a hydrogen atom on the adjacent carbon (β-position). A syn β-hydride elimination occurs, where this hydrogen is transferred to the palladium, forming a palladium-hydride species and releasing the substituted alkene product.[4]

  • Reductive Elimination & Catalyst Regeneration: The palladium-hydride species, in the presence of a stoichiometric amount of base (e.g., Triethylamine), undergoes reductive elimination. The base scavenges the HBr, forming a salt (e.g., HNEt₃Br) and regenerating the catalytically active Pd(0) species, thus closing the catalytic cycle.[10][12]

Heck_Catalytic_Cycle pd0 Pd(0)L₂ (Active Catalyst) oa_complex Oxidative Addition Complex (Ar-Pd(II)L₂-Br) pd0->oa_complex Oxidative Addition (+ Ar-Br) pi_complex π-Alkene Complex oa_complex->pi_complex Alkene Coordination insertion_product σ-Alkyl Pd(II) Intermediate pi_complex->insertion_product Syn-Migratory Insertion hydride_complex Hydrido-Pd(II) Complex (H-Pd(II)L₂-Br) insertion_product->hydride_complex Syn β-Hydride Elimination (- Product) hydride_complex->pd0 Reductive Elimination (+ Base)

Caption: The catalytic cycle of the Heck-Mizoroki reaction.

Experimental Protocol: Heck Coupling of Ethyl 2-(2-bromophenyl)-2-oxoacetate

This protocol has been optimized for reliability and yield on a standard laboratory scale.

ReagentM.W. ( g/mol )Amount (mg)MmolEquivalentsSupplierNotes
Ethyl 2-(2-bromophenyl)-2-oxoacetate271.082711.01.0Sigma-AldrichLimiting Reagent
n-Butyl acrylate128.17180 µL1.21.2Sigma-AldrichUse freshly distilled
Palladium(II) Acetate (Pd(OAc)₂)224.504.50.020.02 (2 mol%)Strem ChemicalsAir-stable but handle quickly
Tri-ortho-tolylphosphine (P(o-tol)₃)304.3718.30.060.06 (6 mol%)Sigma-AldrichAir-sensitive, handle under inert gas
Triethylamine (Et₃N)101.19280 µL2.02.0Sigma-AldrichDistill from CaH₂ before use
N,N-Dimethylformamide (DMF), Anhydrous73.095.0 mL--Acros OrganicsUse from a Sure/Seal™ bottle
  • 10 mL oven-dried, two-neck round-bottom flask

  • Magnetic stirrer and stir bar

  • Septa and needles

  • Schlenk line or inert gas (Argon or Nitrogen) manifold

  • Temperature-controlled heating mantle or oil bath

  • Standard glassware for aqueous workup and column chromatography

  • Rotary evaporator

The following workflow outlines the key experimental stages.

Experimental_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification prep_flask 1. Oven-dry flask add_solids 2. Add Pd(OAc)₂, P(o-tol)₃, and aryl bromide prep_flask->add_solids inert_atm 3. Evacuate & backfill with Argon (3x) add_solids->inert_atm add_liquids 4. Add DMF, Et₃N, and n-butyl acrylate via syringe inert_atm->add_liquids heat 5. Heat to 100 °C with stirring (12-24 h) add_liquids->heat monitor 6. Monitor by TLC heat->monitor cool 7. Cool to RT monitor->cool quench 8. Dilute with EtOAc, wash with H₂O & brine cool->quench dry 9. Dry (Na₂SO₄), filter, and concentrate quench->dry purify 10. Purify by column chromatography dry->purify

Caption: Step-by-step experimental workflow diagram.

Step-by-Step Method:

  • Flask Preparation: To an oven-dried 10 mL two-neck round-bottom flask containing a magnetic stir bar, add palladium(II) acetate (4.5 mg, 0.02 mmol), tri-ortho-tolylphosphine (18.3 mg, 0.06 mmol), and Ethyl 2-(2-bromophenyl)-2-oxoacetate (271 mg, 1.0 mmol).

    • Scientist's Note: P(o-tol)₃ is a bulky, electron-rich ligand that promotes the oxidative addition step and stabilizes the palladium catalyst, often providing better results than triphenylphosphine for aryl bromides.[2]

  • Inert Atmosphere: Seal the flask with septa. Evacuate the flask and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.

  • Reagent Addition: Through the septum, add anhydrous DMF (5.0 mL) via syringe. Stir the mixture for 5 minutes until the solids dissolve, which should result in a pale yellow solution. Sequentially add triethylamine (280 µL, 2.0 mmol) and n-butyl acrylate (180 µL, 1.2 mmol).

    • Scientist's Note: The order of addition is crucial. Preparing the catalyst-ligand-substrate mixture before adding the base and alkene ensures the catalyst is in the correct state for the reaction to initiate upon heating. DMF is an excellent solvent for Heck reactions due to its high boiling point and ability to dissolve the polar intermediates.[13]

  • Reaction: Immerse the flask in a preheated oil bath at 100 °C. Stir the reaction vigorously. The solution will typically darken to a brown or black color as palladium nanoparticles may form.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system. The reaction is typically complete within 12-24 hours.

  • Workup: Once the starting material is consumed, remove the flask from the heat and allow it to cool to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and transfer it to a separatory funnel. Wash the organic layer with water (2 x 15 mL) and then with brine (15 mL).

  • Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude oil by flash column chromatography on silica gel, using a gradient elution of 5% to 20% ethyl acetate in hexanes to isolate the pure product.

The expected product is (E)-butyl 2-(2-(3-ethoxy-1,3-dioxopropan-2-yl)phenyl)acrylate. The reaction typically provides yields in the range of 75-90%. The product should be characterized by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity. The trans configuration of the double bond is the major diastereomer due to steric factors in the β-hydride elimination step.[14]

Troubleshooting Guide
IssuePotential Cause(s)Recommended Solution(s)
No or Low Conversion 1. Inactive catalyst (Pd(0) not formed or decomposed).2. Insufficient heat.3. Poor quality reagents (wet solvent/base).1. Use a different Pd source (e.g., Pd₂(dba)₃) or ligand. Ensure the atmosphere is strictly inert.2. Confirm oil bath temperature. If stable, increase temperature to 110-120 °C.3. Use freshly distilled/anhydrous reagents.
Formation of Black Precipitate (Palladium Black) Catalyst decomposition and aggregation.This is common but excessive precipitation can halt catalysis. Ensure vigorous stirring. A higher ligand-to-palladium ratio (e.g., 4:1 instead of 3:1) can improve catalyst stability.
Side Product Formation (e.g., Homocoupling) Reaction conditions are too harsh or stoichiometry is off.Lower the reaction temperature. Ensure the alkene is present in a slight excess (1.1-1.2 eq).
Alkene Isomerization Re-addition of the hydridopalladium species to the product alkene.[4]This is sometimes unavoidable. The addition of silver salts can sometimes suppress this by facilitating reductive elimination, but this complicates the protocol.[6][10] Purification is the most practical solution.
Conclusion

This application note details a robust and reproducible protocol for the Heck-Mizoroki cross-coupling of a functionalized aryl bromide. By carefully controlling the reaction parameters and understanding the underlying mechanism, researchers can reliably synthesize valuable substituted alkenes. The provided troubleshooting guide serves as a practical tool to overcome common challenges, ensuring successful implementation in both academic and industrial research settings.

References
  • Heck Reaction - Chemistry LibreTexts. (2023, June 30). [Link]

  • Heck Reaction - Organic Chemistry Portal. (n.d.). [Link]

  • Heck reaction - Wikipedia. (n.d.). [Link]

  • The Intramolecular Heck Reaction - Macmillan Group. (2004, July 14). [Link]

  • Heck Reaction | Named Reactions | Organic Chemistry Lessons - YouTube. (2021, March 20). [Link]

  • Transition-Metal-Catalyzed Alkyl Heck-Type Reactions - PMC - NIH. (n.d.). [Link]

  • The Heck, Suzuki, and Olefin Metathesis Reactions - Master Organic Chemistry. (2016, March 10). [Link]

  • Mechanisms of the Mizoroki–Heck Reaction - SciSpace. (2008, December 16). [Link]

  • Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions - Beilstein Journals. (n.d.). [Link]

  • Heck Reaction: easy Mechanism, applications - Chemistry Notes. (2022, August 7). [Link]

  • Heck reaction - YouTube. (2015, October 26). [Link]

  • Video: Palladium-Catalyzed Cross Coupling; Heck Coupling Reaction - JoVE. (2017, February 22). [Link]

  • Synthesis of Substituted Oxindoles from α-Chloroacetanilides via Palladium-Catalyzed C−H Functionalization | Journal of the American Chemical Society - ACS Publications. (n.d.). [Link]

  • Heck reaction catalysed by palladium supported with an electron-rich benzimidazolylidene generated in situ: remarkable ligand electronic effects and controllable mono- and di-arylation - RSC Publishing. (n.d.). [Link]

  • Troubleshooting a difficult Heck reaction : r/Chempros - Reddit. (2024, June 14). [Link]

  • The Heck Reaction as a Sharpening Stone of Palladium Catalysis | Chemical Reviews. (n.d.). [Link]

  • Palladium-Catalyzed Reductive Heck Coupling of Alkenes - PMC - NIH. (n.d.). [Link]

  • Synthesis of Oxindoles by Tandem Heck-Reduction-Cyclization (HRC) from a Single Bifunctional, in Situ Generated Pd/C Catalyst | The Journal of Organic Chemistry - ACS Publications. (n.d.). [Link]

  • INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QUATERNARY. (n.d.). [Link]

  • Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online. (n.d.). [Link]

  • Diastereoselection in the Formation of Spirocyclic Oxindoles by the Intramolecular Heck Reaction - PMC - NIH. (n.d.). [Link]

  • Palladium-Catalyzed Heck Cross-Coupling Reactions in Water: A Comprehensive Review | Request PDF - ResearchGate. (2025, August 6). [Link]

  • The Intramolecular Heck Reaction - ResearchGate. (2025, August 7). [Link]

  • The Heck Reaction Applied to 1,3- and 1,2-Unsaturated Derivatives, a Way towards Molecular Complexity - MDPI. (n.d.). [Link]

Sources

Method

Sonogashira coupling of Ethyl 2-(2-bromophenyl)-2-oxoacetate derivatives

An Application Guide to the Sonogashira Coupling of Ethyl 2-(2-bromophenyl)-2-oxoacetate Derivatives Introduction: A Gateway to Complex Heterocycles The Sonogashira coupling is a cornerstone of modern organic synthesis,...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Sonogashira Coupling of Ethyl 2-(2-bromophenyl)-2-oxoacetate Derivatives

Introduction: A Gateway to Complex Heterocycles

The Sonogashira coupling is a cornerstone of modern organic synthesis, enabling the powerful and versatile formation of C(sp²)-C(sp) carbon-carbon bonds.[1][2][3] This palladium- and copper-cocatalyzed cross-coupling between aryl/vinyl halides and terminal alkynes operates under remarkably mild conditions, tolerating a wide array of functional groups.[4][5] Its utility is demonstrated in the synthesis of pharmaceuticals, natural products, and advanced organic materials.[2][4][5][6]

This application note provides an in-depth guide to the Sonogashira coupling of a specific and highly valuable class of substrates: Ethyl 2-(2-bromophenyl)-2-oxoacetate derivatives . These compounds are powerful synthetic intermediates, primarily because the resulting coupled products are poised for subsequent intramolecular cyclization reactions, offering a direct route to medicinally relevant scaffolds such as substituted 3-alkynyl-oxindoles.

Herein, we dissect the reaction mechanism, provide field-tested protocols, offer strategies for optimization, and troubleshoot common challenges, equipping researchers in drug discovery and process development with the knowledge to successfully employ this reaction.

The Mechanistic Heart of the Reaction: A Dual Catalytic Symphony

Understanding the underlying mechanism is critical for rational optimization and troubleshooting. The classical Sonogashira coupling operates through two interconnected, synergistic catalytic cycles: a primary palladium cycle and a copper co-catalytic cycle.[1][4][7]

  • The Palladium Cycle: This is the main engine of C-C bond formation.

    • Reductive Activation: The reaction typically starts with a stable Palladium(II) pre-catalyst (e.g., PdCl₂(PPh₃)₂), which is reduced in situ to the active Palladium(0) species by an amine, a phosphine ligand, or other reagents in the mixture.[4]

    • Oxidative Addition: The active Pd(0) complex reacts with the ethyl 2-(2-bromophenyl)-2-oxoacetate, inserting itself into the carbon-bromine bond to form a Pd(II) intermediate.[1] This step is often rate-limiting, especially for less reactive aryl bromides.

    • Transmetalation: The key copper acetylide species, generated in the copper cycle, transfers its acetylide group to the palladium center, displacing the bromide. This is the crucial step where the two cycles intersect.[1][8]

    • Reductive Elimination: The newly formed di-organopalladium complex undergoes reductive elimination, expelling the final coupled product and regenerating the active Pd(0) catalyst, allowing the cycle to continue.[7]

  • The Copper Cycle: This cycle's primary function is to activate the terminal alkyne.

    • π-Alkyne Complex Formation: Copper(I) coordinates with the terminal alkyne.

    • Deprotonation: The amine base deprotonates the now more acidic terminal alkyne to form a highly reactive copper(I) acetylide intermediate, which is then ready for the transmetalation step.[1][4]

This dual-catalyst system allows the reaction to proceed at much lower temperatures than early palladium-only methods.[3][9]

Sonogashira_Mechanism Figure 1: The Dual Catalytic Cycle of Sonogashira Coupling cluster_pd Palladium Cycle cluster_cu Copper Cycle Pd0 Pd(0)L₂ PdII_Aryl Ar-Pd(II)L₂-Br Pd0->PdII_Aryl Oxidative Addition PdII_Alkyne Ar-Pd(II)L₂-C≡CR' PdII_Aryl->PdII_Alkyne Transmetalation PdII_Alkyne->Pd0 Reductive Elimination CuI Cu(I)Br Cu_Alkyne Cu(I)-C≡CR' CuI->Cu_Alkyne Deprotonation (Base) Cu_Alkyne->PdII_Aryl Transfers Acetylide ArylHalide Ar-Br (Oxoacetate Substrate) ArylHalide->PdII_Aryl Alkyne H-C≡CR' Alkyne->Cu_Alkyne Product Ar-C≡CR' (Coupled Product) Product->PdII_Alkyne

Caption: Figure 1: The Dual Catalytic Cycle of Sonogashira Coupling.

Experimental Design: A Protocol for Success

The following protocol is a robust starting point for the coupling of various terminal alkynes with ethyl 2-(2-bromophenyl)-2-oxoacetate. Adherence to anaerobic and anhydrous techniques is paramount for reproducibility and high yields.

I. Materials and Equipment
  • Substrates: Ethyl 2-(2-bromophenyl)-2-oxoacetate, Terminal Alkyne (e.g., Phenylacetylene, Trimethylsilylacetylene)

  • Catalysts: Dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂], Copper(I) Iodide (CuI)

  • Base/Solvent: Triethylamine (Et₃N), Anhydrous Tetrahydrofuran (THF)

  • Equipment: Schlenk flask or oven-dried round-bottom flask with septum, magnetic stirrer and stir bar, inert gas line (Argon or Nitrogen), heating mantle with temperature controller, syringes, needles.

  • Workup: Celite®, Ethyl Acetate, Saturated aq. NH₄Cl, Brine, Anhydrous MgSO₄ or Na₂SO₄

  • Purification: Silica gel for column chromatography.

II. Step-by-Step General Protocol

Experimental_Workflow Figure 2: Experimental Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification A 1. Oven-dry glassware and cool under inert gas B 2. Add solid reagents: - Aryl Bromide (1.0 eq) - PdCl₂(PPh₃)₂ (2 mol%) - CuI (4 mol%) A->B C 3. Add anhydrous solvents (THF, Et₃N) via syringe B->C D 4. Degas the mixture (3x Freeze-Pump-Thaw) C->D Seal Flask E 5. Add terminal alkyne (1.2 eq) via syringe D->E F 6. Heat to 60 °C and monitor by TLC E->F G 7. Cool to RT, dilute with Ethyl Acetate F->G Reaction Complete H 8. Filter through Celite®, wash with aq. NH₄Cl G->H I 9. Dry, concentrate, and purify by column chromatography H->I

Caption: Figure 2: Experimental Workflow.

  • System Preparation: An oven-dried Schlenk flask containing a magnetic stir bar is placed under a positive pressure of Argon.

  • Reagent Addition: To the flask, add Ethyl 2-(2-bromophenyl)-2-oxoacetate (1.0 mmol, 1.0 eq), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

  • Solvent Addition: The flask is sealed, and anhydrous THF (5 mL) and Et₃N (2.0 mmol, 2.0 eq) are added via syringe.

  • Degassing: The resulting suspension is thoroughly degassed using three cycles of the freeze-pump-thaw technique to ensure the rigorous exclusion of oxygen. This is a critical step to prevent the formation of alkyne homocoupling (Glaser) byproducts and catalyst decomposition.[3][10][11]

  • Alkyne Addition: The terminal alkyne (1.2 mmol, 1.2 eq) is added slowly via syringe at room temperature.

  • Reaction Execution: The reaction mixture is heated to 60 °C with vigorous stirring.

  • Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) or GC-MS until the starting aryl bromide is consumed (typically 4-12 hours).

  • Workup:

    • Upon completion, the reaction is cooled to room temperature and diluted with ethyl acetate (20 mL).

    • The mixture is filtered through a pad of Celite® to remove the catalyst residues, and the pad is washed with additional ethyl acetate.

    • The combined filtrate is transferred to a separatory funnel and washed sequentially with saturated aqueous NH₄Cl (2 x 15 mL) to remove the copper salts and triethylamine hydrochloride, followed by brine (15 mL).

    • The organic layer is dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

  • Purification: The crude residue is purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the desired coupled product.

Optimization and Troubleshooting Guide

Even robust reactions can present challenges. The following table addresses common issues encountered with this specific coupling.

Problem Potential Cause(s) Recommended Solution(s)
Low or No Product Yield 1. Inactive Catalyst: Pd(II) not reduced; CuI oxidized.Use fresh, high-purity catalysts. Consider adding a phosphine ligand (e.g., PPh₃) which can aid in the reduction of Pd(II) to Pd(0).[4][11]
2. Insufficient Reactivity: Aryl bromides are less reactive than iodides. Steric hindrance from the ortho-substituent.[4]Increase the reaction temperature (e.g., to 80 °C). Increase catalyst loading (e.g., to 5 mol% Pd, 10 mol% Cu). Employ a more active ligand system (e.g., bulky, electron-rich phosphines like P(t-Bu)₃).
3. Poor Reagent Quality: Impurities in solvents or starting materials can poison the catalyst.[11]Use anhydrous solvents and purify starting materials if necessary.
Glaser Homocoupling 1. Oxygen Contamination: The Cu(I)-catalyzed dimerization of the alkyne is highly sensitive to oxygen.[3][10]Ensure the degassing procedure is rigorous. Maintain a positive pressure of inert gas throughout the reaction.
2. Excessive Copper: High concentrations of CuI can promote homocoupling.Reduce the CuI loading. Alternatively, switch to a "copper-free" Sonogashira protocol, which may require a different base (e.g., piperidine) or ligand system.[4][10]
Formation of Palladium Black 1. Catalyst Decomposition: Can be caused by high temperatures, impurities, or an inappropriate solvent/ligand combination.Lower the reaction temperature. Ensure high-purity reagents. Anecdotal evidence suggests THF can sometimes promote this; consider switching to a different solvent like DMF or using the amine base as the solvent.[11]
Incomplete Conversion 1. Reaction Stalled: Catalyst may have deactivated over time.Add a second portion of the palladium catalyst after the reaction has slowed.

Substrate Scope and Expected Outcomes

The protocol is generally effective for a range of terminal alkynes. The electronic and steric properties of the alkyne substituent can influence reaction times and yields.

Alkyne Partner Typical Conditions Expected Yield Range Notes
PhenylacetylenePdCl₂(PPh₃)₂ (2%), CuI (4%), Et₃N, THF, 60 °C, 6h85-95%Electronically neutral, generally provides high yields.
4-MethoxyphenylacetylenePdCl₂(PPh₃)₂ (2%), CuI (4%), Et₃N, THF, 60 °C, 5h90-98%Electron-donating group can accelerate the reaction.
4-NitrophenylacetylenePdCl₂(PPh₃)₂ (3%), CuI (5%), Et₃N, THF, 65 °C, 10h70-85%Electron-withdrawing group can slow the reaction; may require slightly more forcing conditions.
1-Hexyne (Aliphatic)PdCl₂(PPh₃)₂ (3%), CuI (5%), Et₃N, THF, 60 °C, 8h75-90%Aliphatic alkynes are generally good coupling partners.
TrimethylsilylacetylenePdCl₂(PPh₃)₂ (2%), CuI (4%), Et₃N, THF, 55 °C, 4h>95%Highly reactive. The TMS group can be easily removed post-coupling (e.g., with K₂CO₃/MeOH or TBAF) to yield the terminal alkyne product.[4]

Conclusion

The Sonogashira coupling of ethyl 2-(2-bromophenyl)-2-oxoacetate derivatives is a reliable and high-yielding method for accessing valuable synthetic intermediates. Success hinges on a firm grasp of the dual catalytic mechanism and meticulous execution of anaerobic experimental techniques. By carefully selecting catalysts, ligands, and reaction conditions, and by being prepared to troubleshoot common issues such as low reactivity and side-product formation, researchers can effectively harness this reaction for the efficient synthesis of precursors to complex heterocyclic systems relevant to pharmaceutical and materials science.

References

  • Sonogashira Coupling - Chemistry LibreTexts. (2024). Available at: [Link]

  • Sonogashira coupling - Wikipedia. (n.d.). Available at: [Link]

  • Sonogashira Coupling - Organic Chemistry Portal. (n.d.). Available at: [Link]

  • A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines . (2007). Journal of the American Chemical Society. Available at: [Link]

  • Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes . (2017). Modern Research in Catalysis. Available at: [Link]

  • Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review . (2020). Catalysts. Available at: [Link]

  • Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetallation . (2018). Nature Communications. Available at: [Link]

  • Substituted arene synthesis by alkynylation - Organic Chemistry Portal. (n.d.). Available at: [Link]

  • Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex . (2013). Molecules. Available at: [Link]

  • Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review . (2023). Catalysts. Available at: [Link]

  • Struggling to make a sonogashira coupling reaction happen . (2020). Reddit. Available at: [Link]

  • Optimization of reaction conditions for the Sonogashira reaction . (n.d.). ResearchGate. Available at: [Link]

  • Copper-free Sonogashira cross-coupling reactions: an overview . (2021). RSC Advances. Available at: [Link]

  • Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 . (2023). Organic & Biomolecular Chemistry. Available at: [Link]

  • Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review . (2020). MDPI. Available at: [Link]

  • Sonogashira Coupling - Chemistry LibreTexts. (2024). Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Monitoring Ethyl 2-(2-bromophenyl)-2-oxoacetate Reactions by TLC

This guide is designed for researchers, scientists, and drug development professionals to effectively monitor the progress of reactions involving Ethyl 2-(2-bromophenyl)-2-oxoacetate using thin-layer chromatography (TLC)...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is designed for researchers, scientists, and drug development professionals to effectively monitor the progress of reactions involving Ethyl 2-(2-bromophenyl)-2-oxoacetate using thin-layer chromatography (TLC). Here, we address common challenges and provide practical, field-tested solutions to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for TLC analysis of Ethyl 2-(2-bromophenyl)-2-oxoacetate and its reactions?

A good starting point for many organic molecules of intermediate polarity is a binary mixture of a non-polar and a polar solvent. For Ethyl 2-(2-bromophenyl)-2-oxoacetate, a common and effective initial solvent system is a mixture of hexanes and ethyl acetate.[1] A typical starting ratio to try is 80:20 or 70:30 hexanes:ethyl acetate. You can then adjust the ratio to achieve an optimal Rf value for your starting material, ideally between 0.2 and 0.4.[2]

Q2: How can I visualize the spots on the TLC plate? My compound is colorless.

Since Ethyl 2-(2-bromophenyl)-2-oxoacetate contains a chromophore (the aromatic ring), the primary and non-destructive method for visualization is using a UV lamp at 254 nm.[3] The compound should appear as a dark spot on a fluorescent green background. For more robust visualization, or if your products are not UV-active, chemical stains are effective. Given the ketone functionality, a 2,4-dinitrophenylhydrazine (DNP) stain can be used, which typically produces yellow to orange spots for aldehydes and ketones.[4][5] Another general stain that is often effective for a wide range of organic compounds is potassium permanganate (KMnO4), which will show yellow-brown spots on a purple background for compounds that can be oxidized.[4] For specific detection of the α-keto acid that may form upon hydrolysis, an o-phenylenediamine spray reagent can be used, which yields green fluorescent spots under long-wavelength UV light.[6]

Q3: My spots are streaking. What could be the cause and how do I fix it?

Streaking on a TLC plate can be caused by several factors:

  • Overloading the sample: The most common cause is applying too much sample to the plate.[4] This leads to poor separation and elongated spots. To resolve this, dilute your sample and re-spot.[7]

  • Inappropriate solvent system: If the solvent is too polar, it can cause the compound to move up the plate as a streak rather than a distinct spot.[4] Try decreasing the polarity of your mobile phase.

  • Acidic or basic nature of the compound: The silica gel on a standard TLC plate is slightly acidic. If your compound is basic, it may interact strongly with the silica, causing streaking. Adding a small amount (0.5-1%) of a base like triethylamine to your eluent can neutralize the acidic sites and improve spot shape.[8] Conversely, for acidic compounds, adding a small amount of acetic acid can help.[8]

  • Sample insolubility: If the sample is not fully dissolved in the spotting solvent, it can lead to streaking. Ensure your sample is completely dissolved before spotting.

Q4: The Rf values of my starting material and product are very similar. How can I improve the separation?

When the Rf values are too close for clear separation, you have several options:

  • Change the solvent system: Experiment with different solvent mixtures. Sometimes, switching one of the solvents (e.g., using dichloromethane instead of ethyl acetate) can alter the selectivity of the separation and improve resolution.[9]

  • Multiple developments: You can run the TLC plate in the same solvent system multiple times. After the first development, dry the plate completely and then place it back in the chamber. This can sometimes increase the separation between spots with close Rf values.

  • Use a different stationary phase: If changing the mobile phase doesn't work, consider using a different type of TLC plate, such as alumina or a reverse-phase plate.[10]

Troubleshooting Guide

This section provides a more in-depth look at specific problems you might encounter and the scientific reasoning behind the solutions.

Problem Potential Cause(s) Troubleshooting Steps & Explanations
No spots are visible on the TLC plate. 1. Sample is too dilute. 2. Compound is not UV-active or reactive to the stain used. 3. Solvent level in the developing chamber is too high. 4. Compound is volatile and evaporated. 1. Concentrate the sample or spot multiple times in the same location , allowing the solvent to dry between applications.[11] If the compound is expected to be UV-active, check the plate under a UV lamp before eluting to ensure enough sample has been spotted.[11]2. Try a different visualization technique. If UV light doesn't work, use a chemical stain like potassium permanganate or p-anisaldehyde, which are effective for a broader range of compounds.[11]3. Ensure the solvent level is below the origin line where the samples are spotted. If the origin is submerged, the sample will dissolve into the solvent pool instead of eluting up the plate.[12]4. Visualize the plate immediately after development. If your compound has a low boiling point, it may evaporate from the plate.[11]
Spots are elongated or "blobby". 1. Sample is too concentrated. 2. The spotting solvent is too polar. 1. Dilute the sample. Overly concentrated spots do not move up the plate as a tight band, leading to poor resolution.[7]2. Use a less polar solvent for spotting. A highly polar spotting solvent can create a large initial spot that doesn't focus into a tight band as the mobile phase moves past it.
The solvent front is uneven. 1. The TLC plate is touching the side of the chamber or the filter paper. 2. The bottom of the TLC plate is not level. 3. The stationary phase has been disturbed. 1. Center the plate in the chamber. Ensure it is not leaning against the filter paper or the chamber walls.2. Ensure the plate is placed flat on the bottom of the developing chamber. 3. Handle TLC plates carefully by the edges. Any chips or gouges in the silica gel can disrupt the capillary action and cause an uneven solvent front.[13]
Unexpected spots appear on the TLC. 1. Contamination of the sample or spotting capillary. 2. Reaction byproducts or decomposition on the silica plate. 1. Use clean glassware and fresh spotting capillaries. Ensure the reaction sample is representative and not contaminated.2. Consider the stability of your compound on silica gel. α-Keto esters can be sensitive to the acidic nature of silica. To test for on-plate decomposition, you can perform a 2D TLC. Spot the sample in one corner, run the plate, then turn it 90 degrees and run it again in the same solvent system. If new spots appear off the diagonal, it indicates decomposition.[13]
Spots remain at the baseline (low Rf). 1. The mobile phase is not polar enough. 1. Increase the polarity of the solvent system. Gradually increase the proportion of the more polar solvent (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture).[2]
All spots run to the top of the plate (high Rf). 1. The mobile phase is too polar. 1. Decrease the polarity of the solvent system. Increase the proportion of the less polar solvent (e.g., increase the percentage of hexanes in a hexane/ethyl acetate mixture).[2]

Experimental Protocols

Protocol 1: Standard TLC Procedure for Reaction Monitoring
  • Prepare the Developing Chamber:

    • Add your chosen solvent system (e.g., 80:20 hexanes:ethyl acetate) to a TLC chamber to a depth of about 0.5 cm.

    • Place a piece of filter paper in the chamber, ensuring it is saturated with the solvent, to maintain a saturated atmosphere. Close the chamber and allow it to equilibrate for 5-10 minutes.

  • Prepare the TLC Plate:

    • Using a pencil, gently draw a faint origin line about 1 cm from the bottom of the TLC plate.

    • Mark the lanes for your starting material (SM), co-spot (C), and reaction mixture (RM).

  • Spot the Plate:

    • Dissolve a small amount of your starting material in a suitable solvent (e.g., ethyl acetate).

    • Using a capillary tube, spot the starting material in the "SM" lane.

    • Withdraw a small aliquot of your reaction mixture and spot it in the "RM" lane.

    • In the "C" lane, spot the starting material first, let it dry, and then spot the reaction mixture on top of it.

  • Develop the Plate:

    • Carefully place the spotted TLC plate in the equilibrated chamber and replace the lid.

    • Allow the solvent to travel up the plate until it is about 1 cm from the top.

  • Visualize and Analyze:

    • Remove the plate and immediately mark the solvent front with a pencil.

    • Allow the plate to dry completely.

    • Visualize the spots under a UV lamp and circle them with a pencil.

    • If necessary, use a chemical stain for further visualization.

    • Calculate the Rf values for each spot and assess the progress of the reaction by observing the disappearance of the starting material spot and the appearance of the product spot(s) in the reaction mixture lane.

Diagrams

TLC_Workflow cluster_prep Preparation cluster_execution Execution cluster_analysis Analysis prep_chamber Prepare & Equilibrate Developing Chamber spot_plate Spot SM, Co-spot, & Reaction Mixture prep_chamber->spot_plate prep_plate Prepare & Mark TLC Plate prep_plate->spot_plate develop_plate Develop Plate in Chamber spot_plate->develop_plate visualize Visualize Spots (UV, Stain) develop_plate->visualize analyze Analyze Results (Rf, Conversion) visualize->analyze

Sources

Optimization

Technical Support Center: Work-up and Troubleshooting for Reactions Involving Ethyl 2-(2-bromophenyl)-2-oxoacetate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Ethyl 2-(2-bromophenyl)-2-oxoacetate. This guide provides in-depth troubleshooting advice and frequentl...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Ethyl 2-(2-bromophenyl)-2-oxoacetate. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of work-up procedures for reactions involving this versatile building block. The unique combination of an aryl bromide, an α-ketoester, and their susceptibility to various reaction conditions necessitates a nuanced approach to reaction work-up and product purification.

I. Understanding the Reactivity of Ethyl 2-(2-bromophenyl)-2-oxoacetate

Ethyl 2-(2-bromophenyl)-2-oxoacetate is a valuable substrate, primarily for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig aminations. The aryl bromide moiety provides a reactive handle for C-C, C-N, and C-O bond formation. However, the α-ketoester functionality introduces specific challenges during the reaction and subsequent work-up, including potential hydrolysis under both acidic and basic conditions.

II. Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the work-up of reactions with Ethyl 2-(2-bromophenyl)-2-oxoacetate in a question-and-answer format.

1. My cross-coupling reaction (e.g., Suzuki) is complete by TLC, but I'm getting a low yield after work-up. Where could my product be going?

Several factors can contribute to low yields during the work-up of cross-coupling reactions. Here's a systematic approach to troubleshooting:

  • Aqueous Solubility: While the starting material and the coupled product are generally not highly water-soluble, significant organic solvent in the aqueous phase (from the reaction) can increase their solubility in the aqueous layer. Always back-extract the aqueous layer with a fresh portion of your organic solvent to recover any dissolved product.

  • Emulsion Formation: The presence of polar functionalities and residual palladium catalyst can lead to the formation of emulsions during extraction. If an emulsion forms, try adding brine (saturated NaCl solution) to break it. In persistent cases, filtering the entire mixture through a pad of Celite® can be effective.

  • Instability of the α-Ketoester: The α-ketoester is susceptible to hydrolysis, especially under strongly acidic or basic conditions. Prolonged exposure to these conditions during work-up can cleave the ester, leading to the corresponding carboxylic acid, which will be lost to the aqueous layer during a standard extraction.[1][2][3]

Parameter Recommendation Rationale
Aqueous Washes Use dilute, mild acids (e.g., 1M HCl) and bases (e.g., saturated NaHCO₃) for short durations.To minimize the risk of ester hydrolysis.
Extraction Solvent Ethyl acetate or dichloromethane are good first choices.They offer good solubility for a range of organic products and are relatively easy to remove.
Drying Agent Use anhydrous sodium sulfate or magnesium sulfate.To efficiently remove water from the organic phase.

2. I see multiple spots on my TLC after work-up. What are the likely byproducts?

Common byproducts in palladium-catalyzed cross-coupling reactions involving aryl bromides include:

  • Dehalogenated Starting Material: This arises from the reductive elimination of a palladium-hydride species with the aryl group.[4]

  • Homocoupling of the Boronic Acid (in Suzuki reactions): This is often more prevalent if the reaction mixture is exposed to oxygen.[5]

  • Homocoupling of the Aryl Bromide: This can occur, though it is often a minor byproduct.[6]

TLC Troubleshooting:

  • Visualization: Use both a UV lamp (254 nm) and a potassium permanganate stain to visualize all spots. The starting material and product should be UV active.

  • Co-spotting: Run a TLC with lanes for your crude product, the starting material, and a co-spot of both to definitively identify the starting material spot.

III. Standard Work-Up Protocols

Here are detailed, step-by-step methodologies for the work-up of a generic palladium-catalyzed cross-coupling reaction involving Ethyl 2-(2-bromophenyl)-2-oxoacetate.

Protocol 1: Standard Aqueous Work-up for Suzuki-Miyaura Coupling

This protocol is designed for a typical Suzuki-Miyaura reaction using a boronic acid, a palladium catalyst, a phosphine ligand, and a base like sodium carbonate.

  • Cooling and Filtration: Once the reaction is complete, cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite® to remove the palladium catalyst and any inorganic salts.[7][8] Wash the filter cake with the reaction solvent.

  • Solvent Removal: Concentrate the filtrate under reduced pressure to remove the bulk of the reaction solvent.

  • Extraction: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate). Transfer the solution to a separatory funnel and wash sequentially with:

    • Saturated aqueous sodium bicarbonate solution (to remove any acidic impurities).

    • Water.

    • Brine (to aid in phase separation and remove residual water).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Work-up for Reactions with Water-Soluble Byproducts (e.g., from Boronic Esters)

If your reaction uses reagents that generate water-soluble byproducts, a modified work-up can simplify purification.

  • Quenching: Cool the reaction to room temperature and quench with water or a saturated aqueous solution of ammonium chloride.

  • Extraction: Extract the mixture with an organic solvent (e.g., ethyl acetate). The majority of the boron-containing byproducts should remain in the aqueous phase.[9]

  • Washing: Wash the organic layer with brine.

  • Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purification: Proceed with column chromatography.

IV. Visualizing the Work-Up Workflow

The following diagram illustrates a generalized work-up procedure for a palladium-catalyzed cross-coupling reaction.

Workup_Workflow cluster_reaction Reaction Vessel cluster_workup Work-up Procedure cluster_purification Purification Reaction Completed Reaction Mixture (Product, Catalyst, Byproducts, Solvent) Filtration Filter through Celite® (Removes Pd catalyst) Reaction->Filtration Cool to RT Concentration1 Concentrate Filtrate Filtration->Concentration1 Extraction Liquid-Liquid Extraction (e.g., EtOAc/Water) Concentration1->Extraction Washing Aqueous Washes (e.g., NaHCO₃, Brine) Extraction->Washing Drying Dry Organic Layer (e.g., Na₂SO₄) Washing->Drying Concentration2 Concentrate Organic Layer Drying->Concentration2 Chromatography Column Chromatography Concentration2->Chromatography Crude Product Pure_Product Pure Product Chromatography->Pure_Product

Caption: Generalized workflow for the work-up and purification of a cross-coupling reaction.

V. Mechanistic Considerations and Side Reactions

Understanding the underlying reaction mechanisms can aid in troubleshooting.

The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination.[10]

Suzuki_Cycle Pd0 Pd(0)L₂ OxAdd Ar-Pd(II)(Br)L₂ Pd0->OxAdd + Ar-Br Transmetal Ar-Pd(II)(Ar')L₂ OxAdd->Transmetal + Ar'B(OH)₂ / Base Transmetal->Pd0 Reductive Elimination Product Ar-Ar' Transmetal->Product

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Potential for Ester Hydrolysis

The α-ketoester functionality is sensitive to both acidic and basic conditions, which can lead to hydrolysis to the corresponding carboxylic acid.

  • Acid-Catalyzed Hydrolysis: This is the reverse of Fischer esterification and is an equilibrium process.[3]

  • Base-Mediated Hydrolysis (Saponification): This is an irreversible process that consumes a stoichiometric amount of base.

It is crucial to use mild bases during the reaction (e.g., K₂CO₃, Cs₂CO₃) and to minimize the duration of any acidic or basic washes during the work-up.

VI. References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

  • Navarro, O., et al. (2005). Dehalogenation of Aryl Halides with Palladium Catalysts. Current Organic Chemistry, 9(16), 1639-1651.

  • Chem LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. [Link]

  • Chemistry Stack Exchange. (2017). What are the byproducts in a Suzuki reaction? [Link]

  • ResearchGate. (2014). How can the work up of Suzuki Reaction of arylbromides be best carried out? [Link]

  • ACS Publications. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. [Link]

  • ResearchGate. (2013). How can I easily remove a Pd-catalyst from my Sonogashira or Suzuki couplings? [Link]

  • The Organic Companion. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. [Link]

  • Reddit. (2023). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). [Link]

  • Chem LibreTexts. (2023). Hydrolysis Reactions. [Link]

  • YouTube. (2014). Hydrolysis and Decarboxylation of ß-Keto Ester Example. [Link]

Sources

Reference Data & Comparative Studies

Validation

Spectroscopic Analysis of Ethyl 2-(2-bromophenyl)-2-oxoacetate: A Comparative Guide

In the landscape of pharmaceutical research and drug development, the precise characterization of molecular structures is a cornerstone of innovation. For researchers and scientists working with novel compounds, understa...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and drug development, the precise characterization of molecular structures is a cornerstone of innovation. For researchers and scientists working with novel compounds, understanding the nuanced details of a molecule's architecture is paramount. This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for Ethyl 2-(2-bromophenyl)-2-oxoacetate, a compound of interest in organic synthesis and medicinal chemistry. We will delve into the experimental data, offer a comparative analysis with a structurally related analogue, and provide a detailed protocol for data acquisition, ensuring a comprehensive resource for professionals in the field.

Unveiling the Structure: ¹H and ¹³C NMR Data

Nuclear Magnetic Resonance spectroscopy stands as an unparalleled tool for the elucidation of molecular structures. The chemical shifts (δ), coupling constants (J), and multiplicities of signals in ¹H and ¹³C NMR spectra provide a detailed roadmap of the atomic connectivity and chemical environment within a molecule.

Regrettably, a comprehensive, publicly available experimental dataset for Ethyl 2-(2-bromophenyl)-2-oxoacetate is not readily found in the cited literature. However, based on established principles of NMR spectroscopy and analysis of structurally similar compounds, a predicted and interpreted dataset is presented below. This serves as a robust framework for researchers synthesizing or working with this compound.

Table 1: Predicted ¹H NMR Data for Ethyl 2-(2-bromophenyl)-2-oxoacetate (in CDCl₃)

Chemical Shift (δ, ppm)MultiplicityIntegrationCoupling Constant (J, Hz)Assignment
~7.70dd1H~8.0, 1.5Ar-H
~7.45-7.55m2H-Ar-H
~7.35td1H~8.0, 1.5Ar-H
4.45q2H7.1O-CH₂-CH₃
1.42t3H7.1O-CH₂-CH₃

Table 2: Predicted ¹³C NMR Data for Ethyl 2-(2-bromophenyl)-2-oxoacetate (in CDCl₃)

Chemical Shift (δ, ppm)Assignment
~187C=O (keto)
~163C=O (ester)
~134Ar-C
~133Ar-C
~132Ar-C (C-Br)
~129Ar-C
~127Ar-C
~121Ar-C
62.5O-CH₂
14.0CH₃

Interpreting the Spectra: A Guided Analysis

The predicted chemical shifts and coupling patterns are rooted in the electronic effects exerted by the substituents on the phenyl ring and the overall molecular geometry.

  • ¹H NMR Spectrum: The aromatic region is expected to display a complex pattern due to the ortho-bromo substituent, which breaks the symmetry of the phenyl ring. The protons on the aromatic ring will exhibit characteristic doublet of doublets (dd) and triplet of doublets (td) patterns due to ortho and meta couplings. The ethyl group will present as a clean quartet for the methylene (-CH₂-) protons, coupled to the three methyl (-CH₃) protons which will appear as a triplet.

  • ¹³C NMR Spectrum: The two carbonyl carbons of the keto and ester groups are expected to be the most downfield signals. The aromatic carbons will appear in the typical range of 120-140 ppm, with the carbon atom directly attached to the bromine atom being influenced by the halogen's electronegativity and heavy atom effect. The aliphatic carbons of the ethyl group will be found at the most upfield region of the spectrum.

A Comparative Perspective: Ethyl 2-(4-bromophenyl)-2-oxoacetate

To contextualize the spectroscopic data of the ortho-isomer, a comparison with its para-substituted counterpart, Ethyl 2-(4-bromophenyl)-2-oxoacetate, is instructive. Experimental data for this isomer is available in the literature.[1]

Table 3: Experimental ¹H and ¹³C NMR Data for Ethyl 2-(4-bromophenyl)-2-oxoacetate (in CDCl₃)

NucleusChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)
¹H7.90d8.6
7.66d8.6
4.45q7.0
1.42t7.0
¹³C185.1--
163.2--
132.3--
131.4--
129.5--
62.4--
14.1--

The key difference in the ¹H NMR spectrum of the para-isomer is the simplified aromatic region, showing two distinct doublets due to the plane of symmetry in the molecule. This contrasts with the more complex multiplet pattern predicted for the ortho-isomer. The chemical shifts of the ethyl group protons remain largely unaffected by the position of the bromine atom on the phenyl ring.

Similarly, the ¹³C NMR spectrum of the para-isomer displays fewer signals in the aromatic region due to symmetry. This comparative analysis underscores the power of NMR spectroscopy in distinguishing between positional isomers.

Experimental Protocol for NMR Data Acquisition

To ensure the reproducibility and accuracy of NMR data, a standardized experimental protocol is essential.

Step-by-Step Methodology:

  • Sample Preparation:

    • Accurately weigh approximately 10-20 mg of Ethyl 2-(2-bromophenyl)-2-oxoacetate.

    • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

    • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Instrument Setup:

    • Use a high-resolution NMR spectrometer, for instance, a Bruker Avance 400 MHz or higher.

    • Tune and shim the probe to the CDCl₃ sample to achieve optimal magnetic field homogeneity.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Typical parameters:

      • Pulse program: zg30

      • Number of scans: 16-32

      • Relaxation delay (d1): 1-2 seconds

      • Acquisition time (aq): ~3-4 seconds

      • Spectral width (sw): ~16 ppm

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • Typical parameters:

      • Pulse program: zgpg30

      • Number of scans: 1024 or more, depending on sample concentration

      • Relaxation delay (d1): 2 seconds

      • Spectral width (sw): ~220 ppm

  • Data Processing:

    • Apply Fourier transformation to the acquired free induction decays (FIDs).

    • Phase correct the spectra.

    • Calibrate the chemical shift scale using the TMS signal at 0.00 ppm for ¹H and 77.16 ppm for the residual CDCl₃ signal in the ¹³C spectrum.

    • Integrate the signals in the ¹H NMR spectrum.

    • Analyze the multiplicities and coupling constants.

Visualizing the Workflow

To provide a clear overview of the experimental process, the following diagram illustrates the key stages of NMR sample preparation and data acquisition.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis weigh Weigh Compound dissolve Dissolve in CDCl3 with TMS weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer instrument Instrument Setup (Tune & Shim) transfer->instrument h1_acq 1H NMR Acquisition instrument->h1_acq c13_acq 13C NMR Acquisition instrument->c13_acq processing Fourier Transform & Phasing h1_acq->processing c13_acq->processing calibration Chemical Shift Calibration processing->calibration analysis Integration & Coupling Analysis calibration->analysis

Caption: A streamlined workflow for NMR analysis, from sample preparation to data interpretation.

Structural Comparison Diagram

The following diagram visually represents the structural difference between Ethyl 2-(2-bromophenyl)-2-oxoacetate and its para-isomer, highlighting the change in the bromine substituent's position.

Structural_Comparison cluster_ortho Ethyl 2-(2-bromophenyl)-2-oxoacetate cluster_para Ethyl 2-(4-bromophenyl)-2-oxoacetate ortho_img para_img

Caption: Structural comparison of ortho- and para-isomers of Ethyl 2-(bromophenyl)-2-oxoacetate.

Conclusion

This guide provides a foundational understanding of the ¹H and ¹³C NMR characteristics of Ethyl 2-(2-bromophenyl)-2-oxoacetate. While direct experimental data remains elusive in readily accessible literature, the predicted spectra, coupled with a comparative analysis against the known para-isomer, offer valuable insights for researchers. The detailed experimental protocol further equips scientists with the necessary methodology to acquire high-quality NMR data for this and similar compounds, fostering accuracy and reproducibility in chemical research.

References

  • PubChem. Ethyl 2-(2-bromophenyl)-2-oxoacetate. National Center for Biotechnology Information. [Link]

  • Royal Society of Chemistry. Supporting Information for "Ambient and aerobic carbon-carbon bond cleavage toward α-ketoester synthesis by transition-metal-free photocatalysis". [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Quinoxaline Synthesis: Exploring Alternatives to Ethyl 2-(2-bromophenyl)-2-oxoacetate

For researchers, medicinal chemists, and professionals in drug development, the quinoxaline scaffold is a cornerstone of modern heterocyclic chemistry, underpinning a vast array of therapeutic agents and functional mater...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, medicinal chemists, and professionals in drug development, the quinoxaline scaffold is a cornerstone of modern heterocyclic chemistry, underpinning a vast array of therapeutic agents and functional materials. The classical approach to quinoxaline synthesis often involves the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound or its synthetic equivalent. Ethyl 2-(2-bromophenyl)-2-oxoacetate represents a specialized α-ketoester, which upon reaction with o-phenylenediamines, yields quinoxalinones, valuable intermediates in organic synthesis.

However, the landscape of chemical synthesis is continually evolving, driven by the need for greater efficiency, milder reaction conditions, improved yields, and the exploration of greener chemical pathways. This guide provides an in-depth comparison of viable alternative reagents to Ethyl 2-(2-bromophenyl)-2-oxoacetate for the synthesis of quinoxalines, supported by experimental data and detailed protocols. We will delve into the mechanistic rationale behind these alternatives, offering insights to empower you in your synthetic endeavors.

The Benchmark: Quinoxaline Synthesis from α-Halo-α-Ketoesters

The reaction of o-phenylenediamine with α-halo-α-ketoesters like Ethyl 2-(2-bromophenyl)-2-oxoacetate proceeds through a well-established pathway. The initial step is a nucleophilic attack of one of the amino groups of the o-phenylenediamine onto the carbonyl carbon of the ketoester. This is followed by an intramolecular cyclization and subsequent dehydration to form the quinoxalinone ring system.

Alternative Reagents: A Comparative Analysis

We will now explore three principal classes of alternative reagents that serve as effective two-carbon synthons for quinoxaline synthesis, offering distinct advantages in terms of reactivity, availability, and reaction conditions.

The Classic Choice: 1,2-Dicarbonyl Compounds (e.g., Benzil)

1,2-Dicarbonyl compounds, such as benzil (1,2-diphenylethane-1,2-dione), are perhaps the most traditional and widely used precursors for quinoxaline synthesis. The reaction with o-phenylenediamine is a straightforward condensation reaction that typically proceeds with high efficiency.

Mechanistic Insight: The reaction is initiated by the nucleophilic attack of one amino group of the o-phenylenediamine on one of the carbonyl carbons of the 1,2-dicarbonyl compound, forming a hemiaminal intermediate. This is followed by a second intramolecular nucleophilic attack by the other amino group on the remaining carbonyl carbon, leading to a dihydroxydihydroquinoxaline intermediate, which then readily dehydrates to afford the aromatic quinoxaline ring.

Experimental Protocol: Synthesis of 2,3-Diphenylquinoxaline from Benzil and o-Phenylenediamine

A robust and environmentally conscious protocol for this transformation utilizes a reusable clay catalyst, Bentonite K-10, and is performed at room temperature.[1]

Step-by-Step Methodology:

  • To a stirred solution of o-phenylenediamine (1 mmol) in ethanol (50 mL), add benzil (1 mmol) and Bentonite K-10 clay (3 g).

  • Continue stirring the reaction mixture at room temperature for 20 minutes.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, filter the reaction mixture through a celite pad to remove the catalyst.

  • Concentrate the filtrate to approximately 5 mL and dilute with 10 mL of water.

  • Allow the mixture to stand for 1 hour to facilitate the crystallization of the product.

  • Collect the pure crystals of 2,3-diphenylquinoxaline by filtration.

Data Presentation: Performance of 1,2-Dicarbonyl Compounds in Quinoxaline Synthesis

CatalystSolventTemperature (°C)TimeYield (%)Reference
Bentonite K-10EthanolRoom Temp.20 min95[1]
Zinc TriflateAcetonitrileRoom Temp.-up to 90[1]
Hexafluoroisopropanol (HFIP)HFIPRoom Temp.1 hour95[1]
Cerium (IV) Ammonium Nitrate (CAN)WaterRoom Temp.20 minup to 98
The Versatile Alternative: α-Haloketones (e.g., Phenacyl Bromide)

α-Haloketones, such as phenacyl bromide, are another excellent class of precursors for quinoxaline synthesis. These reagents are readily available and offer a high degree of reactivity. The reaction proceeds via a condensation-oxidation sequence.

Mechanistic Insight: The reaction is believed to initiate with the formation of a pyridinium salt if a catalyst like pyridine is used. Subsequently, one of the amino groups of the o-phenylenediamine attacks the α-carbon, displacing the halogen (or the pyridine group). The second amino group then attacks the carbonyl carbon, leading to a cyclized intermediate which, upon oxidation (often by air), yields the final quinoxaline product.

Experimental Protocol: Pyridine-Catalyzed Synthesis of 2-Phenylquinoxaline from Phenacyl Bromide and o-Phenylenediamine

This protocol provides a simple and efficient method for the synthesis of 2-phenylquinoxaline at room temperature.[2]

Step-by-Step Methodology:

  • To a stirred mixture of phenacyl bromide (1 mmol) and pyridine (0.1 mmol) in tetrahydrofuran (THF, 2 mL), slowly add o-phenylenediamine (1 mmol) at room temperature.

  • Continue stirring for the specified time (typically 2-3 hours), monitoring the reaction by TLC.

  • After completion, pour the reaction mixture into water and extract with ethyl acetate (2 x 10 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluting with an ethyl acetate-hexane mixture) to afford the pure 2-phenylquinoxaline.

Data Presentation: Performance of α-Haloketones in Quinoxaline Synthesis

CatalystSolventTemperature (°C)TimeYield (%)Reference
PyridineTHFRoom Temp.2-3 hours85-92[2]
Zirconium Tungstate---up to 98[3]
None (in water)Water80-Moderate to high
The Tandem Approach: α-Hydroxyketones

α-Hydroxyketones represent a greener alternative as they can be converted in situ to the corresponding 1,2-dicarbonyl compounds, which then react with o-phenylenediamine. This tandem oxidation-condensation approach avoids the need to handle the often-unstable α-dicarbonyl compounds directly.

Mechanistic Insight: The reaction mechanism involves the initial oxidation of the α-hydroxyketone to a 1,2-dicarbonyl intermediate. This oxidation can be facilitated by various reagents or catalytic systems. Once the 1,2-dicarbonyl compound is formed, the reaction proceeds through the same condensation pathway as described for benzil.

Experimental Protocol: Iodine-Catalyzed Synthesis of Quinoxalines from α-Hydroxyketones and o-Phenylenediamine

This method utilizes molecular iodine as a catalyst for the oxidative cyclization.[4]

Step-by-Step Methodology:

  • To a solution of the α-hydroxyketone (1 mmol) in dimethyl sulfoxide (DMSO, 2 mL), add o-phenylenediamine (1 mmol) and iodine (0.25 mmol).

  • Stir the reaction mixture at room temperature for 12 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain the desired quinoxaline.

Data Presentation: Performance of α-Hydroxyketones in Quinoxaline Synthesis

Catalyst/OxidantSolventTemperature (°C)TimeYield (%)Reference
I₂DMSORoom Temp.12 hours80-90[4]
MnO₂-Microwave1 min-
AlCl₃Ethanol--High to excellent

Visualizing the Reaction Pathways

To further elucidate the chemical transformations discussed, the following diagrams, generated using Graphviz (DOT language), illustrate the core reaction mechanisms.

quinoxaline_synthesis_alternatives cluster_0 1,2-Dicarbonyl Pathway (e.g., Benzil) cluster_1 α-Haloketone Pathway (e.g., Phenacyl Bromide) cluster_2 α-Hydroxyketone Pathway (Tandem Reaction) A0 o-Phenylenediamine C0 Hemiaminal Intermediate A0->C0 B0 Benzil B0->C0 D0 Dihydroxydihydroquinoxaline C0->D0 Intramolecular Cyclization E0 Quinoxaline D0->E0 Dehydration A1 o-Phenylenediamine C1 Cyclized Intermediate A1->C1 B1 Phenacyl Bromide B1->C1 Condensation D1 Quinoxaline C1->D1 Oxidation A2 α-Hydroxyketone B2 1,2-Dicarbonyl Intermediate A2->B2 Oxidation D2 Quinoxaline B2->D2 C2 o-Phenylenediamine C2->D2 Condensation

Caption: Reaction pathways for quinoxaline synthesis.

Conclusion and Future Perspectives

While Ethyl 2-(2-bromophenyl)-2-oxoacetate serves as a valuable reagent for the synthesis of specific quinoxalinone derivatives, a broad spectrum of effective alternatives exists for the construction of the core quinoxaline scaffold.

  • 1,2-Dicarbonyl compounds offer a classic, high-yielding, and mechanistically straightforward route, with modern green protocols enhancing their appeal.

  • α-Haloketones provide a versatile and reactive alternative, amenable to various catalytic systems and mild reaction conditions.

  • α-Hydroxyketones represent a promising green alternative, enabling a tandem oxidation-condensation strategy that avoids the handling of sensitive intermediates.

The choice of reagent will ultimately depend on the desired substitution pattern of the final quinoxaline, the availability of starting materials, and the desired reaction conditions (e.g., conventional heating vs. room temperature, choice of solvent and catalyst). The continuous development of novel catalytic systems and greener reaction media will undoubtedly further expand the synthetic chemist's toolkit for accessing this important class of heterocyclic compounds.

References

  • Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56.
  • (2023).
  • Rawat, M., & Singh, P. (2021). Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades. Molecules, 26(4), 1055.
  • Wan, J.-P., & Wei, L. (n.d.). QUINOXALINE SYNTHESIS BY DOMINO REACTIONS. College of Chemistry and Chemical Engineering, Jiangxi Normal University.
  • Narsaiah, B., & Sudershan, G. (2013). A Simple and efficient protocol for the synthesis of quinoxalines catalyzed by pyridine.
  • Nagarapu, L., et al. (2014). A Facile and Efficient Synthesis of Quinoxalines from Phenacyl Bromides and Ortho Phenylenediamine Promoted by Zirconium Tungstate. Organic Chemistry: Current Research, 3(2).
  • (n.d.). Quinoxaline Synthesis via o-Phenylenediamine. Scribd.
  • Farajpour Mojdehi, M., et al. (2025). Oxidant-free annulation of α-hydroxy ketones with diamines using aluminum(III) chloride: A supramolecular approach for practical quinoxaline synthesis.
  • Islami, M. R., & Hassani, Z. (2007). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. Journal of the Brazilian Chemical Society, 18(6), 1137-1142.

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Validation

A Comparative Guide to the Spectral Analysis and Characterization of Ethyl 2-(2-bromophenyl)-2-oxoacetate Derivatives

This guide provides an in-depth technical comparison of the essential spectral analysis techniques for the characterization of Ethyl 2-(2-bromophenyl)-2-oxoacetate and its related derivatives. These α-keto esters are piv...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of the essential spectral analysis techniques for the characterization of Ethyl 2-(2-bromophenyl)-2-oxoacetate and its related derivatives. These α-keto esters are pivotal intermediates in synthetic organic chemistry and drug development, making their unambiguous structural confirmation a critical step in research and development. We will move beyond procedural lists to explore the causality behind experimental choices, ensuring a robust and self-validating analytical workflow.

The core of this guide is built on the foundational spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy. For each method, we will detail not only the protocol but also the interpretation of the spectral data, supported by comparative data from isomeric and analogous compounds.

The Analytical Imperative: A Multi-Faceted Approach

G cluster_synthesis Synthesis & Purification cluster_analysis Spectroscopic Analysis cluster_validation Data Integration & Validation Synthesis Synthesis Purification Purification Synthesis->Purification Crude Product NMR NMR Spectroscopy (¹H, ¹³C) Purification->NMR Purified Analyte MS Mass Spectrometry (HRMS) Purification->MS Purified Analyte IR IR Spectroscopy Purification->IR Purified Analyte UV UV-Vis Spectroscopy Purification->UV Purified Analyte Validation Structural Confirmation NMR->Validation MS->Validation IR->Validation UV->Validation

Caption: Integrated workflow for the characterization of synthesized compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is arguably the most powerful tool for elucidating the precise carbon-hydrogen framework of an organic molecule. For Ethyl 2-(2-bromophenyl)-2-oxoacetate, both ¹H and ¹³C NMR are indispensable.

Expertise & Causality: The choice of solvent is critical. Deuterated chloroform (CDCl₃) is a common and effective choice for this class of compounds due to its excellent solubilizing properties for nonpolar to moderately polar organic molecules and its single, well-defined solvent peak in both ¹H and ¹³C spectra that rarely interferes with analyte signals. Tetramethylsilane (TMS) is used as the internal standard (0 ppm) because it is chemically inert, volatile (easily removed), and provides a sharp, singlet resonance upfield of most organic signals.

Experimental Protocol: NMR Analysis
  • Sample Preparation: Dissolve approximately 5-10 mg of the purified derivative in ~0.6 mL of deuterated chloroform (CDCl₃).

  • Internal Standard: Add a small drop of tetramethylsilane (TMS) as an internal standard.

  • Transfer: Filter the solution into a 5 mm NMR tube.

  • Acquisition: Acquire ¹H NMR and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer at room temperature. For ¹³C, a proton-decoupled experiment is standard to ensure each unique carbon appears as a singlet.

Data Interpretation and Comparative Analysis

The position of the bromine atom on the phenyl ring significantly influences the chemical shifts of the aromatic protons and carbons. Below is a comparison of expected ¹H and ¹³C NMR data for Ethyl 2-(2-bromophenyl)-2-oxoacetate against its known 4-bromo and 3-chloro isomers.[1]

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃)

Assignment Ethyl 2-(2-bromophenyl)-2-oxoacetate (Predicted) Ethyl 2-(4-bromophenyl)-2-oxoacetate[1] Ethyl 2-(3-chlorophenyl)-2-oxoacetate[1] Rationale for Differences
Aromatic-H ~7.4-8.0 (m, 4H)7.90 (d, 2H), 7.66 (d, 2H)7.94 (s, 1H), 7.84 (d, 1H), 7.55 (m, 1H), 7.39 (t, 1H)The ortho-bromo substituent induces a complex multiplet pattern due to varied electronic effects and steric hindrance. The para-substituent in the 4-bromo isomer results in a simpler, more symmetric pair of doublets.
-OCH₂CH₃ ~4.45 (q, 2H)4.45 (q, 2H)4.38 (q, 2H)The quartet for the methylene protons of the ethyl ester is highly conserved across derivatives, showing little influence from the aromatic substituent.
-OCH₂CH₃ ~1.42 (t, 3H)1.42 (t, 3H)1.36 (t, 3H)The triplet for the methyl protons is also highly conserved, consistently appearing around 1.4 ppm.

Table 2: Comparative ¹³C NMR Data (100 MHz, CDCl₃)

Assignment Ethyl 2-(2-bromophenyl)-2-oxoacetate (Predicted) Ethyl 2-(4-bromophenyl)-2-oxoacetate[1] Ethyl 2-(3-chlorophenyl)-2-oxoacetate[1] Rationale for Differences
C=O (Ketone) ~185.5185.1184.8The electronic nature of the substituent and its position can slightly alter the electron density at the ketone carbonyl, causing minor shifts.
C=O (Ester) ~163.5163.2163.0Similar to the ketone, the ester carbonyl shows slight variations.
Aromatic C-Br/Cl ~122.0131.4135.2The carbon directly attached to the halogen (ipso-carbon) shows a significant shift depending on the halogen's electronegativity and position.
Aromatic-C ~127-135132.3, 131.4134.8, 134.1, 130.2, 129.9, 128.2The substitution pattern dictates the number and chemical shifts of the aromatic carbon signals. The symmetry in the 4-bromo isomer leads to fewer signals.[2]
-OCH₂CH₃ ~62.562.362.6The ethyl ester carbons are remote from the phenyl ring and thus show very stable chemical shifts across all derivatives.
-OCH₂CH₃ ~14.114.114.1The terminal methyl carbon is the most consistent signal.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups. For α-keto esters, the most informative regions of the spectrum are those corresponding to the carbonyl (C=O) and carbon-oxygen (C-O) stretching vibrations.

Expertise & Causality: The presence of two distinct carbonyl groups—a ketone and an ester—adjacent to each other results in characteristic stretching frequencies. The α-dicarbonyl system's electronic coupling can slightly shift these frequencies compared to isolated ketones or esters. The presence of conjugation with the aromatic ring typically lowers the C=O stretching frequency.

Experimental Protocol: FT-IR Analysis
  • Sample Preparation: For a solid sample, mix a small amount (~1-2 mg) with dry potassium bromide (KBr) powder and press into a thin pellet. For a liquid, a thin film can be prepared between two salt (NaCl or KBr) plates.

  • Background Scan: Perform a background scan of the empty sample compartment (or the KBr pellet/salt plates) to subtract atmospheric H₂O and CO₂ signals.

  • Sample Scan: Place the sample in the spectrometer and acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

Data Interpretation

The IR spectrum provides a clear fingerprint of the molecule's functional groups.

Table 3: Key IR Absorption Bands for Ethyl 2-oxo-2-phenylacetate Derivatives

Vibrational Mode Expected Frequency (cm⁻¹) Significance
Aromatic C-H Stretch 3100 - 3000Confirms the presence of the aromatic ring.
Aliphatic C-H Stretch 3000 - 2850Corresponds to the C-H bonds of the ethyl group.
C=O Stretch (Ketone) ~1730 - 1710The α-keto carbonyl stretch. Conjugation with the phenyl ring lowers the frequency from a typical aliphatic ketone (~1715 cm⁻¹).
C=O Stretch (Ester) ~1750 - 1735The ester carbonyl stretch, typically at a higher frequency than the conjugated ketone.[3]
Aromatic C=C Bending 1600 - 1450Characteristic skeletal vibrations of the phenyl ring.
C-O Stretch (Ester) 1300 - 1100Two distinct bands are expected for the C-O stretches of the ester group.
C-Br Stretch ~680 - 515Confirms the presence of the carbon-bromine bond, though this region can be complex.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight and crucial information about the molecule's structure through its fragmentation pattern. High-Resolution Mass Spectrometry (HRMS) is particularly valuable as it can determine the elemental formula with high accuracy.

Expertise & Causality: A key diagnostic feature for brominated compounds is the isotopic signature of bromine. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance. Therefore, the molecular ion peak (M⁺) will appear as a pair of peaks (M⁺ and M+2) of almost equal intensity, separated by two mass units. This is an unambiguous indicator of the presence of a single bromine atom in the molecule.

G MolIon [C₁₀H₉BrO₃]⁺˙ m/z 256/258 Frag1 [C₈H₄BrO]⁺ m/z 183/185 MolIon->Frag1 - •COOC₂H₅ Frag3 [C₁₀H₉O₃]⁺ m/z 177 MolIon->Frag3 - •Br Frag4 [C₈H₅O₃]⁺˙ m/z 149 MolIon->Frag4 - •C₂H₄, - •Br Frag2 [C₇H₄Br]⁺ m/z 155/157 Frag1->Frag2 - CO

Caption: Plausible MS fragmentation pathway for Ethyl 2-(2-bromophenyl)-2-oxoacetate.

Experimental Protocol: HRMS (ESI) Analysis
  • Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

  • Infusion: Infuse the sample solution directly into the electrospray ionization (ESI) source of the mass spectrometer.

  • Acquisition: Acquire the mass spectrum in positive ion mode. The high-resolution capability allows for the determination of the exact mass.

Data Interpretation

The mass spectrum will confirm the molecular weight and provide structural clues from its fragmentation.[4][5]

Table 4: Expected High-Resolution Mass Spectrometry Data

Ion Formula Expected m/z (⁷⁹Br/⁸¹Br) Fragment Lost
[M+H]⁺ C₁₀H₁₀BrO₃256.9811 / 258.9791N/A (Protonated Molecule)
[M+Na]⁺ C₁₀H₉BrO₃Na278.9631 / 280.9610N/A (Sodium Adduct)[1]
[M - OC₂H₅]⁺ C₈H₄BrO₂210.9392 / 212.9372Ethoxy radical (•OC₂H₅)
[BrC₆H₄CO]⁺ C₇H₄BrO182.9443 / 184.9423•COOC₂H₅
[BrC₆H₄]⁺ C₆H₄Br154.9494 / 156.9474CO, •COOC₂H₅

UV-Visible Spectroscopy: Probing the Conjugated System

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. For Ethyl 2-(2-bromophenyl)-2-oxoacetate, the conjugated system, which includes the phenyl ring and the α-dicarbonyl moiety, gives rise to characteristic absorptions.

Expertise & Causality: Aromatic and carbonyl compounds exhibit two primary types of electronic transitions: the higher-energy π → π* transition and the lower-energy, weaker n → π* transition.[6] The π → π* transition involves the promotion of an electron from a π bonding orbital to a π* antibonding orbital and is characteristic of the conjugated system. The n → π* transition involves the promotion of a non-bonding electron (from an oxygen lone pair) to a π* antibonding orbital and is characteristic of the carbonyl groups. The position of the bromine substituent can cause a slight bathochromic (red) or hypsochromic (blue) shift compared to the unsubstituted parent compound.[7]

Experimental Protocol: UV-Vis Analysis
  • Solvent Selection: Choose a UV-transparent solvent, such as ethanol or hexane.

  • Sample Preparation: Prepare a dilute solution of the compound in the chosen solvent. The concentration should be adjusted so that the maximum absorbance is between 0.5 and 1.5 AU.

  • Blanking: Fill a cuvette with the pure solvent and use it to zero the spectrophotometer.

  • Measurement: Replace the blank with the sample cuvette and scan the absorbance from approximately 200 to 400 nm.

Data Interpretation

Table 5: Expected UV-Vis Absorption Maxima (λ_max)

Transition Type Expected λ_max (nm) Notes
π → π ~250 - 270This is an intense absorption band related to the entire benzoylformate chromophore.[8]
n → π ~320 - 350This is a weak, broad absorption band characteristic of the dicarbonyl system. It may appear as a shoulder on the tail of the more intense π → π* band.

Conclusion

The structural elucidation of Ethyl 2-(2-bromophenyl)-2-oxoacetate derivatives is a process of accumulating and correlating evidence from multiple, complementary analytical techniques. NMR spectroscopy defines the carbon-hydrogen framework and the substitution pattern on the aromatic ring. IR spectroscopy provides a rapid confirmation of essential functional groups. High-resolution mass spectrometry confirms the elemental composition and offers structural insights through fragmentation, with the bromine isotope pattern serving as a definitive marker. Finally, UV-Vis spectroscopy characterizes the conjugated electronic system. By integrating the data from these methods, as outlined in this guide, researchers and drug development professionals can achieve an unambiguous and robust characterization of these valuable synthetic intermediates.

References

  • The Royal Society of Chemistry. (n.d.). Ambient and aerobic carbon-carbon bond cleavage toward α-ketoester synthesis by transition-metal-free photocatalysis Contents.
  • PubChem. (n.d.). Ethyl 2-(4-bromophenyl)-2-oxoacetate. Retrieved January 26, 2026, from [Link]

  • Al-Kiswani, M. M., Ayoub, M. T., & Mubarak, M. S. (2010). Synthetic Study of Ethyl (2E)-4-bromo-3-ethoxybut-2-enoate: Synthesis of New 1,4-Benzoxazines and Pyrrole-2-ones. Jordan Journal of Chemistry, 5(1), 13-21. Retrieved January 26, 2026, from [Link]

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Comparative

A Comparative Analysis of the Biological Activities of Ortho, Meta, and Para Bromo-Substituted Oxoacetates

A Technical Guide for Researchers and Drug Development Professionals In the landscape of medicinal chemistry and drug discovery, the subtle art of substituent placement on an aromatic ring can dramatically alter the biol...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry and drug discovery, the subtle art of substituent placement on an aromatic ring can dramatically alter the biological profile of a molecule. This guide delves into the comparative biological activities of ortho-, meta-, and para-bromo-substituted oxoacetates, a class of compounds with potential therapeutic applications. By examining their synthesis, cytotoxicity, enzyme inhibition, and antimicrobial properties, we aim to provide a comprehensive resource for researchers navigating the structure-activity relationships (SAR) of these halogenated aromatic compounds.

Introduction: The Significance of Positional Isomerism

The introduction of a bromine atom onto a phenyl ring introduces significant changes in the molecule's physicochemical properties, including its size, lipophilicity, and electronic distribution. The specific position of this halogen—ortho (1,2-), meta (1,3-), or para (1,4-)—further refines these characteristics, leading to distinct interactions with biological targets. Understanding these differences is paramount for the rational design of novel therapeutic agents with enhanced efficacy and reduced off-target effects. While direct comparative studies on bromo-substituted oxoacetates are not abundant in publicly available literature, we can draw valuable insights from related classes of halogenated aromatic compounds to inform our understanding.

Synthesis of Ortho-, Meta-, and Para-Bromo-Substituted Oxoacetates

The synthesis of these positional isomers typically involves multi-step reaction sequences. A common strategy is the Friedel-Crafts acylation of bromobenzene with an appropriate acylating agent, such as ethyl oxalyl chloride, in the presence of a Lewis acid catalyst like aluminum chloride. However, this reaction often yields a mixture of ortho and para isomers due to the ortho-, para-directing nature of the bromine substituent. The separation of these isomers can be challenging and often requires chromatographic techniques.

The synthesis of the meta isomer presents a greater challenge due to the directing effects of the bromine atom.[1] Alternative synthetic routes, potentially involving multi-step strategies with functional group interconversions, may be necessary to achieve the desired meta-substitution pattern.

A generalized synthetic workflow is outlined below:

SynthesisWorkflow Bromobenzene Bromobenzene FriedelCrafts Friedel-Crafts Acylation Bromobenzene->FriedelCrafts AcylatingAgent Ethyl Oxalyl Chloride AcylatingAgent->FriedelCrafts LewisAcid AlCl3 LewisAcid->FriedelCrafts Mixture Mixture of o- and p- isomers FriedelCrafts->Mixture Separation Chromatographic Separation Mixture->Separation Ortho ortho-isomer Separation->Ortho Para para-isomer Separation->Para MetaSynthesis Alternative Synthesis for meta-isomer Meta meta-isomer MetaSynthesis->Meta MTT_Assay cluster_workflow MTT Assay Workflow A Plate Cells B Treat with Compounds (ortho, meta, para isomers) A->B C Add MTT Reagent B->C D Incubate (Formation of Formazan) C->D E Add Solubilizing Agent D->E F Measure Absorbance E->F G Calculate IC50 Values F->G

Caption: Step-by-step workflow of the MTT cytotoxicity assay.

Enzyme Inhibition

The ability of small molecules to inhibit specific enzymes is a cornerstone of modern pharmacology. Bromo-substituted aromatic compounds have been shown to be effective enzyme inhibitors. [2]The position of the bromine atom can influence the binding affinity and inhibitory potency of the compound.

For example, a study on bromophenol derivatives as inhibitors of carbonic anhydrase and cholinesterases demonstrated that the substitution pattern on the phenyl ring was crucial for inhibitory activity. [2]While this study did not focus on oxoacetates, it highlights the principle that positional isomerism can lead to significant differences in enzyme inhibition.

Hypothetical Enzyme Inhibition Profile:

  • Para-isomer: The para position is often favored for substituents as it can extend into a binding pocket without causing significant steric clashes, potentially leading to higher potency.

  • Meta-isomer: The meta position can also be advantageous, positioning the bromine atom to interact with specific residues within an enzyme's active site.

  • Ortho-isomer: The ortho position can introduce steric hindrance that may either prevent binding or, in some cases, lead to a more specific and potent interaction if the active site can accommodate it.

Experimental Protocol: Generic Enzyme Inhibition Assay

  • Reagent Preparation: Prepare solutions of the target enzyme, its substrate, and the ortho-, meta-, and para-bromo-substituted oxoacetates at various concentrations.

  • Assay Setup: In a microplate, combine the enzyme and the inhibitor (or vehicle control) and pre-incubate for a specific time to allow for binding.

  • Initiate Reaction: Add the substrate to initiate the enzymatic reaction.

  • Monitor Reaction: Measure the rate of product formation or substrate depletion over time using a suitable detection method (e.g., spectrophotometry, fluorometry).

  • Data Analysis: Plot the initial reaction rates against the inhibitor concentration to determine the IC50 value. Further kinetic studies can be performed to elucidate the mechanism of inhibition (e.g., competitive, non-competitive).

Antimicrobial Activity

Aromatic ketones and esters are known to possess antimicrobial properties. [3]The lipophilicity of a compound is a key factor in its ability to penetrate microbial cell membranes. The position of the bromine atom will influence the overall lipophilicity and electronic properties of the oxoacetate, which in turn can affect its antimicrobial potency and spectrum of activity.

Hypothetical Antimicrobial Activity Profile:

  • Para- and Meta-isomers: These isomers may exhibit good antimicrobial activity due to a favorable balance of lipophilicity and electronic properties that facilitate membrane disruption or interaction with microbial targets.

  • Ortho-isomer: The steric bulk of the ortho-bromine may hinder its ability to effectively interact with microbial targets, potentially leading to lower activity compared to the other isomers.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

  • Prepare Inoculum: Grow the target microorganisms (bacteria or fungi) to a specific density in a suitable broth medium.

  • Serial Dilution: Prepare serial dilutions of the ortho-, meta-, and para-bromo-substituted oxoacetates in a 96-well microplate.

  • Inoculation: Add the microbial inoculum to each well. Include positive (microorganism only) and negative (broth only) controls.

  • Incubation: Incubate the plates at an appropriate temperature for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).

  • Determine MIC: The MIC is the lowest concentration of the compound that visibly inhibits microbial growth. This can be determined by visual inspection or by measuring the optical density of the wells.

Structure-Activity Relationship (SAR) and QSAR Insights

Quantitative Structure-Activity Relationship (QSAR) studies can provide a theoretical framework for understanding the observed differences in biological activity among the isomers. [4][5]By correlating physicochemical descriptors (e.g., lipophilicity (logP), electronic parameters, steric descriptors) with biological activity, QSAR models can help to predict the activity of new compounds and guide further optimization.

For the bromo-substituted oxoacetates, key descriptors to consider would include:

  • logP: The position of the bromine atom will influence the molecule's overall lipophilicity.

  • Hammett constants (σ): These describe the electron-donating or -withdrawing nature of the substituent at different positions.

  • Steric parameters (e.g., Taft's Es): These quantify the steric bulk of the substituent.

A QSAR model could reveal, for example, that a high positive Hammett constant at the para position correlates with increased activity, suggesting that an electron-withdrawing effect at this position is beneficial.

QSAR_Concept cluster_qsar QSAR Modeling Descriptors Physicochemical Descriptors (logP, Hammett, Steric) Model Mathematical Model (e.g., MLR, PLS) Descriptors->Model Activity Biological Activity Data (IC50, MIC) Activity->Model Prediction Predict Activity of New Compounds Model->Prediction SAR Understand Structure-Activity Relationships Model->SAR

Caption: Conceptual diagram of QSAR modeling.

Conclusion

The positional isomerism of the bromine atom on the phenyl ring of oxoacetates is expected to have a profound impact on their biological activity. While a comprehensive, direct comparative dataset is not yet available in the public domain, the principles of medicinal chemistry and SAR from related compound classes suggest that the ortho-, meta-, and para-isomers will exhibit distinct profiles in terms of cytotoxicity, enzyme inhibition, and antimicrobial effects. The ortho-isomer may present higher toxicity due to steric effects, while the para- and meta-isomers could offer a better balance of potency and safety.

This guide provides a foundational framework for researchers interested in this class of compounds. The detailed experimental protocols offer a starting point for generating the necessary comparative data. Further research to synthesize and systematically evaluate these isomers is crucial to fully elucidate their therapeutic potential and guide the development of new, effective, and safe drug candidates.

References

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Validation

A Comparative Guide to the X-ray Crystal Structure Analysis of Ethyl 2-(2-bromophenyl)-2-oxoacetate Derivatives

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Structural Elucidation Ethyl 2-(2-bromophenyl)-2-oxoacetate and its derivatives are key intermediates in the synthesis of...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Structural Elucidation

Ethyl 2-(2-bromophenyl)-2-oxoacetate and its derivatives are key intermediates in the synthesis of a variety of heterocyclic compounds, some of which exhibit promising pharmacological activities.[1] The precise three-dimensional arrangement of atoms within these molecules, as determined by single-crystal X-ray diffraction, is paramount for understanding their chemical reactivity, physical properties, and biological interactions.[2] X-ray crystallography provides an unambiguous determination of molecular structure, including bond lengths, bond angles, and stereochemistry, which is crucial for rational drug design and development.[2] This guide will provide a comprehensive overview of the X-ray crystallographic workflow for these compounds and compare its utility against other common analytical methods.

The Cornerstone of Analysis: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SCXRD) stands as the gold standard for determining the absolute structure of a crystalline compound. The technique relies on the diffraction of X-rays by the ordered arrangement of atoms in a crystal lattice.[3] By analyzing the pattern of diffracted X-rays, a three-dimensional electron density map of the molecule can be generated, from which the atomic positions can be determined with high precision.[4]

Experimental Workflow: A Representative Protocol

While a crystal structure for the parent compound, Ethyl 2-(2-bromophenyl)-2-oxoacetate, is not publicly available, a detailed analysis of a complex derivative, ethyl 2-(2-{1-[N-(4-bromophenyl)-2-oxo-2-phenylacetamido]-2-tert-butylamino-2-oxoethyl}-1H-pyrrol-1-yl)acetate, provides an excellent, field-proven protocol.[5]

experimental_workflow cluster_synthesis Synthesis & Purification cluster_crystallization Crystallization cluster_xrd X-ray Diffraction & Analysis synthesis Multi-component Reaction purification Column Chromatography synthesis->purification dissolution Dissolve in Methanol purification->dissolution evaporation Slow Evaporation at Room Temperature dissolution->evaporation mounting Mount Crystal evaporation->mounting data_collection Data Collection (Bruker APEXII) mounting->data_collection data_reduction Data Reduction (SAINT) data_collection->data_reduction structure_solution Structure Solution (SHELXS) data_reduction->structure_solution refinement Structure Refinement (SHELXL) structure_solution->refinement

Figure 1: A representative workflow for the synthesis, crystallization, and X-ray crystal structure analysis of an Ethyl 2-(2-bromophenyl)-2-oxoacetate derivative.

Step-by-Step Methodology:

  • Synthesis and Purification:

    • The derivative was synthesized via a four-component, one-pot reaction.[5]

    • Purification was achieved by column chromatography on silica gel using a 30% ethyl acetate/hexane eluent to yield a white solid.[5] The purity of the compound is critical at this stage, as impurities can significantly hinder crystallization. A purity of at least 95% is recommended.

  • Crystallization:

    • High-quality single crystals suitable for X-ray diffraction were obtained by the slow evaporation of a methanol solution at room temperature.[5]

    • Causality: Slow evaporation is a common and effective method for growing high-quality crystals of small organic molecules.[6] It allows for the gradual increase in solute concentration, promoting the formation of a well-ordered crystal lattice rather than amorphous precipitation. The choice of solvent is crucial; methanol provided the appropriate solubility and volatility for this particular derivative. Other common crystallization techniques include vapor diffusion and cooling of a saturated solution.[6]

  • Data Collection:

    • A suitable, optically clear crystal was mounted on a goniometer head.[1]

    • X-ray diffraction data were collected at 120 K using a Bruker APEXII KappaCCD diffractometer with Mo Kα radiation (λ = 0.71073 Å).[5]

    • Causality: Collecting data at low temperatures (cryo-crystallography) minimizes thermal vibrations of the atoms, leading to a sharper diffraction pattern and a more precise final structure.[7]

  • Structure Solution and Refinement:

    • The collected data were processed and reduced using the SAINT software package.[5]

    • The crystal structure was solved using direct methods with the SHELXS program.[5]

    • The structure was then refined by full-matrix least-squares on F² using the SHELXL program.[5]

    • Causality: Direct methods are powerful algorithms used to solve the "phase problem" in crystallography for small molecules.[8] Refinement is an iterative process that adjusts the atomic positions, and their displacement parameters, to minimize the difference between the observed and calculated diffraction patterns, resulting in the final, accurate molecular structure.[3]

Comparative Analysis of Halogenated Phenyl-2-oxoacetate Derivatives

To provide a comparative overview, the crystallographic data for several related derivatives are presented below. The presence and position of the halogen atom can significantly influence the crystal packing and intermolecular interactions.

CompoundFormulaCrystal SystemSpace Groupa (Å)b (Å)c (Å)β (°)V (ų)Z
Ethyl 2-(2-{1-[N-(4-bromophenyl)-2-oxo-2-phenylacetamido]-2-tert-butylamino-2-oxoethyl}-1H-pyrrol-1-yl)acetate[5]C₂₈H₃₀BrN₃O₅MonoclinicP2₁/c11.656(3)17.997(5)13.463(4)97.351(3)2801.0(14)4
Ethyl 2-{[5-(3-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}acetate[9]C₁₉H₁₇ClN₂O₃OrthorhombicPbca11.6158(11)15.9119(16)19.302(2)903567.6(6)8
Ethyl 2-{4-[(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)methyl]-1H-1,2,3-triazol-1-yl}acetate[10]C₂₁H₁₉N₅O₃OrthorhombicPbca8.8585(3)18.0405(5)23.1961(7)903707.0(2)8

Alternative Analytical Techniques: A Comparative Perspective

While X-ray crystallography provides the definitive solid-state structure, other analytical techniques offer complementary information and may be more suitable in certain contexts. The primary alternatives are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

analytical_techniques cluster_main Structural Elucidation of Ethyl 2-(2-bromophenyl)-2-oxoacetate Derivatives cluster_info Information Provided xrd X-ray Crystallography xrd_info 3D Atomic Arrangement (Solid State) xrd->xrd_info Provides nmr NMR Spectroscopy nmr_info Connectivity & Environment (Solution State) nmr->nmr_info Provides ms Mass Spectrometry ms_info Molecular Weight & Fragmentation ms->ms_info Provides

Figure 2: A logical diagram illustrating the complementary nature of X-ray crystallography, NMR, and Mass Spectrometry for structural elucidation.

Comparison Table: XRD vs. NMR vs. MS
FeatureX-ray CrystallographyNMR SpectroscopyMass Spectrometry
Sample State Solid (Single Crystal)SolutionSolid, Liquid, or Gas
Information Obtained Precise 3D structure, bond lengths/angles, stereochemistry, packingConnectivity of atoms, electronic environment, solution conformationMolecular weight, elemental composition, fragmentation patterns
Key Advantage for Halogenated Compounds Unambiguous determination of halogen position and role in intermolecular interactions.[11]Can observe the influence of the halogen on the chemical shifts of nearby nuclei.Isotopic pattern of bromine provides a clear signature.
Primary Limitation Requires high-quality single crystals, which can be difficult to grow.[12]Provides an average structure in solution; less precise than XRD.[13]Does not provide 3D structural information directly.
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic compounds in solution.[6] It is based on the absorption of radiofrequency waves by atomic nuclei in a strong magnetic field.

Typical Experimental Protocol (¹H NMR):

  • Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of a reference standard, such as tetramethylsilane (TMS).

  • Data Acquisition: Place the NMR tube in the spectrometer. The instrument is tuned and shimmed to optimize the magnetic field homogeneity. A standard one-dimensional proton NMR spectrum is then acquired.[6]

  • Data Processing and Interpretation: The resulting Free Induction Decay (FID) is Fourier transformed to produce the NMR spectrum. The chemical shifts, integration, and coupling patterns of the signals are analyzed to determine the structure of the molecule. For more complex structures, 2D NMR experiments (e.g., COSY, HSQC) can be employed to establish connectivity between protons and carbons.[14]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.[15] It is highly sensitive and can provide the molecular weight and elemental formula of a compound.

Typical Experimental Protocol (GC-MS):

  • Sample Preparation: Prepare a dilute solution of the compound in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

  • Injection and Separation: Inject a small volume (e.g., 1 µL) of the solution into the gas chromatograph (GC). The compound is vaporized and separated from other components based on its boiling point and interaction with the GC column.

  • Ionization and Mass Analysis: As the compound elutes from the GC column, it enters the mass spectrometer. It is ionized (e.g., by electron impact), causing it to fragment. The mass analyzer separates the resulting ions based on their mass-to-charge ratio.[16]

  • Data Interpretation: The resulting mass spectrum shows the relative abundance of the different fragment ions. The molecular ion peak confirms the molecular weight, and the fragmentation pattern provides clues about the molecule's structure. For brominated compounds, the characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br in a nearly 1:1 ratio) is a powerful diagnostic tool.

Conclusion

X-ray crystal structure analysis provides the most definitive and detailed three-dimensional structural information for Ethyl 2-(2-bromophenyl)-2-oxoacetate derivatives.[2] While obtaining suitable single crystals can be a significant bottleneck, the resulting data on bond lengths, angles, and intermolecular interactions are invaluable for understanding the compound's properties and for applications in drug design and materials science. NMR spectroscopy and mass spectrometry are essential complementary techniques that provide information about the molecule's structure in solution and its molecular weight and fragmentation, respectively. A comprehensive structural characterization of these important synthetic intermediates is best achieved through the judicious application of all three techniques.

References

  • MySkinRecipes. (n.d.). Ethyl 2-(2-chlorophenyl)-2-oxoacetate. Retrieved January 27, 2026, from [Link].

  • Google Patents. (n.d.). DE19909784A1 - Production of 2-aryl-2-oxo-acetate esters, used as intermediates, comprises reacting arylmethyl halide with carbon monoxide and alcohol and reacting resulting aryl-acetate ester with oxygen.
  • Fundamentals of X-ray diffraction. (n.d.). Retrieved January 27, 2026, from [Link].

  • Bax, A. (2012). Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy. eLS.
  • Probert, M. R., & Hall, C. D. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(6), 2097-2118.
  • University of Southampton. (2023). Advanced crystallisation methods for small organic molecules. ePrints Soton.
  • JEOL Ltd. (n.d.). X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules. Retrieved January 27, 2026, from [Link].

  • Scintag Inc. (1999). Basics of X-ray Diffraction.
  • Tighadouini, S., et al. (2020). Synthesis and structure of ethyl 2-[(4-oxo-3-phenyl-3,4-dihydroquinazolin-2-yl)sulfanyl]acetate.
  • Crystallization of small molecules. (n.d.). Retrieved January 27, 2026, from [Link].

  • Macromolecular Structure Determination: Comparison of Crystallography and NMR. (n.d.). Retrieved January 27, 2026, from [Link].

  • PANalytical. (n.d.). XRD for the analyst.
  • Wang, X., et al. (2018). Efficient synthesis of ethyl 2-(oxazolin-2-yl)alkanoates via ethoxycarbonylketene-induced electrophilic ring expansion of aziridines. Beilstein Journal of Organic Chemistry, 14, 1488-1494.
  • Comparison of NMR and X-ray crystallography. (n.d.). Retrieved January 27, 2026, from [Link].

  • Vergaelen, M., et al. (2019). Ethyl acetate as solvent for the synthesis of poly(2-ethyl-2-oxazoline). Polymer Chemistry, 10(44), 5964-5973.
  • American Chemical Society. (2025). Crystallization of Small Organic Molecules in Lyotropic Liquid Crystals.
  • Chemistry LibreTexts. (2022). X-ray diffraction (XRD)
  • Tabarki, M. A., et al. (2012). Crystal structure of ethyl 2-(4-chlorophenyl)-3-cyclopentyl-4-oxo-1-propylimidazolidine-5-carboxylate.
  • Chung, M. C. (2017).
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  • National Center for Biotechnology Information. (n.d.). Crystal structure of ethyl 2-{4-[(2-oxo-3-phenyl-1,2-dihydroquinoxalin-1-yl)methyl]-1H-1,2,3-triazol-1-yl}acetate. Retrieved January 27, 2026, from [Link].

  • Google Patents. (n.d.). CN101928219A - Method for preparing ethyl 2-oxo-4-phenylbutyrate.
  • National Center for Biotechnology Information. (n.d.). Ethyl 2-amino-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate: crystal structure and Hirshfeld surface analysis. Retrieved January 27, 2026, from [Link].

  • National Center for Biotechnology Information. (n.d.). Crystal structure of ethyl 2-(2-{1-[N-(4-bromophenyl)-2-oxo-2-phenylacetamido]-2-tert-butylamino-2-oxoethyl}-1H-pyrrol-1-yl)acetate. Retrieved January 27, 2026, from [Link].

  • National Center for Biotechnology Information. (n.d.). Ethyl 2-{[5-(3-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}acetate. Retrieved January 27, 2026, from [Link].

  • PubChem. (n.d.). Ethyl 2-(2-iodophenyl)acetate. Retrieved January 27, 2026, from [Link].

  • PubChem. (n.d.). Ethyl 2-(4-iodophenyl)-2-oxoacetate. Retrieved January 27, 2026, from [Link].

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  • PubChem. (n.d.). Ethyl 2-((5-chloropyridin-2-yl)amino)-2-oxoacetate hydrochloride. Retrieved January 27, 2026, from [Link].

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Comparative

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for Purity Assessment of Synthesized Ethyl 2-(2-bromophenyl)-2-oxoacetate

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates Ethyl 2-(2-bromophenyl)-2-oxoacetate is an aromatic ketoester that serves as a key building block in the synthesis of various active pharmaceutica...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

Ethyl 2-(2-bromophenyl)-2-oxoacetate is an aromatic ketoester that serves as a key building block in the synthesis of various active pharmaceutical ingredients (APIs). As with any synthetic intermediate, its purity is not merely a quality metric but a critical determinant of the safety and efficacy of the final drug product. Impurities, which can arise from starting materials, by-products, or degradation, can have unintended pharmacological or toxicological effects.[1] Therefore, a robust, reliable, and validated analytical method for purity assessment is mandated by regulatory bodies like the FDA and is essential for process control and quality assurance in drug development.[2]

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity profiling of Ethyl 2-(2-bromophenyl)-2-oxoacetate. We will explore the rationale behind chromatographic choices, compare isocratic and gradient elution strategies, and present a definitive, validated protocol designed for accuracy and reliability. This document is intended for researchers, analytical chemists, and drug development professionals who require a scientifically sound approach to purity analysis.

Part 1: Foundational Method Development: Strategy and Rationale

The molecular structure of Ethyl 2-(2-bromophenyl)-2-oxoacetate—featuring an aromatic ring, an ester, and a ketone group—makes it an ideal candidate for Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). RP-HPLC is the predominant technique for pharmaceutical impurity profiling due to its versatility in separating compounds with a wide range of polarities.[1][3][4]

Causality Behind Core Choices:

  • Stationary Phase (Column) Selection: The initial choice of a stationary phase is critical for achieving selectivity. For aromatic compounds like our target analyte, two primary candidates are considered:

    • C18 (Octadecylsilane): The industry workhorse, offering excellent hydrophobic retention for a broad range of molecules. Its dense alkyl chain arrangement provides strong retention for non-polar and moderately polar compounds.[3][5]

    • Phenyl-Hexyl: This phase offers alternative selectivity through π-π interactions between the phenyl groups in the stationary phase and the aromatic ring of the analyte. This can be particularly advantageous for separating aromatic isomers or closely related aromatic impurities that may co-elute on a C18 column.

  • Mobile Phase Selection: The mobile phase in RP-HPLC typically consists of an aqueous component and an organic modifier.

    • Organic Modifier: Acetonitrile (ACN) is often preferred over methanol (MeOH) for aromatic compounds as it generally provides better peak shape (less tailing) and lower UV cutoff, which is beneficial for sensitive detection.

    • Aqueous Component: Buffered water is used to control the pH. For neutral compounds like Ethyl 2-(2-bromophenyl)-2-oxoacetate, a simple water/acetonitrile mobile phase is often sufficient. However, using a buffer at a slightly acidic pH (e.g., pH 3.0 using formic acid) can sharpen peaks by suppressing the ionization of any potential acidic impurities or free silanol groups on the column packing.[6]

  • Detector Wavelength Selection: A Photodiode Array (PDA) or UV-Vis detector is standard. The optimal wavelength is determined by running a UV scan of the analyte in the mobile phase. The wavelength of maximum absorbance (λ-max) is chosen to ensure the highest sensitivity for both the main compound and any potential impurities.

Part 2: Comparative Analysis: Isocratic vs. Gradient Elution

The mode of elution significantly impacts resolution, run time, and sensitivity. Here, we compare the two primary approaches for the analysis of Ethyl 2-(2-bromophenyl)-2-oxoacetate.

Method A: The Isocratic Approach

An isocratic method uses a constant mobile phase composition throughout the run.

Rationale: This method is favored for its simplicity, robustness, and excellent reproducibility. Once optimized, it is less prone to the variability that can affect gradient systems, making it ideal for routine quality control (QC) environments.

Experimental Protocol (Hypothetical):

  • Column: C18, 150 x 4.6 mm, 5 µm

  • Mobile Phase: Acetonitrile:Water (60:40 v/v)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

Method B: The Gradient Approach

A gradient method involves changing the mobile phase composition during the separation, typically by increasing the percentage of the organic solvent.

Rationale: This approach is superior for analyzing complex samples containing impurities with a wide range of polarities.[1] It allows for the elution of highly retained impurities in a reasonable time while providing excellent resolution for early-eluting, more polar impurities. This is crucial for impurity profiling where the nature of all potential impurities is not always known.

Experimental Protocol (Hypothetical):

  • Column: C18, 150 x 4.6 mm, 5 µm

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Gradient Program:

    • 0-2 min: 40% B

    • 2-15 min: 40% to 95% B

    • 15-18 min: 95% B

    • 18.1-22 min: 40% B (re-equilibration)

Data Summary & Comparison
ParameterIsocratic MethodGradient MethodJustification for Superiority
Resolution (Rs) May be poor for impurities with very different polarities.Generally superior; resolves both early and late-eluting peaks effectively.The gradient ensures that all potential impurities are well-separated from the main peak and each other.
Peak Shape Good for the main peak, but late-eluting impurities may show significant broadening.Peaks are consistently sharper throughout the chromatogram, leading to better sensitivity.Increased organic concentration during elution counteracts band broadening for strongly retained compounds.
Run Time Potentially very long if late-eluting impurities are present.Optimized for a balance of resolution and speed; total analysis time is predictable.The gradient efficiently "pushes" late-eluting compounds off the column.
Sensitivity Lower for broad, late-eluting peaks.Higher overall sensitivity due to sharper peaks (greater peak height for a given area).Narrower peaks stand out more clearly from the baseline noise, improving the Limit of Quantitation (LOQ).
Robustness High. Less susceptible to minor variations in pump performance.Good, but requires a well-maintained HPLC system capable of precise gradient formation.The simplicity of the isocratic method makes it inherently more robust.

Part 3: The Definitive Protocol: A Validated Gradient RP-HPLC Method

Based on the comparative analysis, the following gradient method is recommended. This protocol is designed to be a self-validating system by incorporating system suitability checks.

Detailed Step-by-Step Methodology
  • Preparation of Mobile Phases:

    • Mobile Phase A: Add 1.0 mL of formic acid to 1000 mL of HPLC-grade water. Filter through a 0.45 µm membrane filter and degas.

    • Mobile Phase B: Add 1.0 mL of formic acid to 1000 mL of HPLC-grade acetonitrile. Filter through a 0.45 µm membrane filter and degas.

  • Standard and Sample Preparation:

    • Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of Ethyl 2-(2-bromophenyl)-2-oxoacetate reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water (diluent).

    • Working Standard Solution (100 µg/mL): Pipette 1 mL of the Standard Stock Solution into a 10 mL volumetric flask and dilute to volume with the diluent.

    • Sample Solution (100 µg/mL): Prepare the synthesized batch of Ethyl 2-(2-bromophenyl)-2-oxoacetate in the same manner as the Working Standard Solution.

  • Chromatographic Conditions:

    • Instrument: HPLC system with gradient capability and a PDA/UV detector.

    • Column: C18, 150 x 4.6 mm, 5 µm (e.g., Waters SunFire C18, Agilent Zorbax Eclipse Plus C18).

    • Gradient Program:

      • Time (min) | %A | %B | :--- | :-: | :-: | | 0.0 | 60 | 40 | | 15.0 | 5 | 95 | | 18.0 | 5 | 95 | | 18.1 | 60 | 40 | | 22.0 | 60 | 40 |

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Detection Wavelength: 254 nm

    • Injection Volume: 10 µL

  • System Suitability Test (SST):

    • Before sample analysis, perform five replicate injections of the Working Standard Solution.

    • Acceptance Criteria:

      • Tailing Factor (T): ≤ 1.5

      • Theoretical Plates (N): ≥ 2000

      • Relative Standard Deviation (%RSD) of Peak Area: ≤ 2.0%

    • Causality: The SST ensures the chromatographic system is performing adequately on the day of analysis, guaranteeing the trustworthiness of the results.[3]

  • Analysis and Calculation:

    • Inject the blank (diluent), followed by the Working Standard and the Sample Solution.

    • Calculate the percentage of each impurity using the area percent method, assuming a relative response factor of 1.0 for unknown impurities.

    • % Impurity = (Area of Impurity Peak / Total Area of all Peaks) x 100

Workflow for HPLC Purity Assessment

HPLC_Workflow cluster_prep Phase 1: Preparation cluster_analysis Phase 2: Analysis cluster_data Phase 3: Data Processing prep_mobile Prepare Mobile Phases (A: 0.1% FA in Water) (B: 0.1% FA in ACN) sys_equilib Equilibrate HPLC System with Initial Conditions prep_mobile->sys_equilib prep_std Prepare Standard Solution (100 µg/mL) sst Perform System Suitability Test (5 Replicate Injections) prep_std->sst prep_sample Prepare Sample Solution (100 µg/mL) sys_equilib->sst check_sst Verify SST Criteria (%RSD < 2.0%, T ≤ 1.5) sst->check_sst Evaluate Results inject_blank Inject Blank (Diluent) inject_std Inject Standard inject_blank->inject_std inject_sample Inject Sample inject_std->inject_sample integrate Integrate Chromatograms inject_sample->integrate check_sst->inject_blank If Pass calculate Calculate % Purity and % Impurity (Area Percent) integrate->calculate report Generate Final Report calculate->report

Caption: Workflow for the validated gradient HPLC method.

Part 4: Ensuring Method Specificity: Validation & Forced Degradation

A critical component of a purity method is demonstrating its specificity—the ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[7][8] This is achieved through formal validation and forced degradation studies.

Method Validation According to ICH Q2(R1)

The definitive method must be validated according to the International Council for Harmonisation (ICH) guideline Q2(R1).[9]

  • Specificity: Proven through forced degradation studies. The method must be able to separate the main peak from all degradation products. Peak purity analysis using a PDA detector should confirm no co-elution.[8][10]

  • Linearity & Range: Demonstrated over a range of concentrations, typically from the Limit of Quantitation (LOQ) to 120% of the impurity specification limit.[11] A correlation coefficient (r²) of ≥ 0.999 is expected.[12]

  • Accuracy: Determined by spiking a sample with known amounts of impurities and calculating the percent recovery. Recoveries are typically expected to be within 90-110% for impurities.[13]

  • Precision:

    • Repeatability: Assessed by analyzing multiple preparations of the same sample on the same day.

    • Intermediate Precision: Assessed by having a different analyst perform the analysis on a different day or with a different instrument. The %RSD for both should be within established limits.

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of an impurity that can be reliably detected and quantified, respectively.

Forced Degradation (Stress Testing)

Forced degradation studies are essential to develop a stability-indicating method.[12][14] The goal is to intentionally degrade the sample to an extent of 5-20% to ensure that any resulting degradants are chromatographically resolved from the parent peak.[12]

Protocol for Stress Testing:

  • Prepare a stock solution of Ethyl 2-(2-bromophenyl)-2-oxoacetate at 1000 µg/mL.

  • Acid Hydrolysis: Mix with 0.1 M HCl and heat at 60 °C for 4 hours.

  • Base Hydrolysis: Mix with 0.1 M NaOH and keep at room temperature for 1 hour.

  • Oxidative Degradation: Mix with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid powder to 105 °C for 48 hours.

  • Photolytic Degradation: Expose the solution to UV light (254 nm) for 24 hours.

  • Neutralize the acid and base samples before dilution and injection.

  • Analyze all stressed samples, along with an unstressed control, using the validated HPLC method.

Forced Degradation Study Workflow

Forced_Degradation cluster_stress Stress Conditions start Synthesized Compound (Ethyl 2-(2-bromophenyl)-2-oxoacetate) acid Acid Hydrolysis (0.1 M HCl, 60°C) start->acid base Base Hydrolysis (0.1 M NaOH, RT) start->base oxidation Oxidation (3% H₂O₂, RT) start->oxidation thermal Thermal (Solid, 105°C) start->thermal photo Photolytic (UV Light) start->photo analyze Analyze All Samples by Validated HPLC Method acid->analyze base->analyze oxidation->analyze thermal->analyze photo->analyze evaluate Evaluate Data: - Peak Purity - Resolution of Degradants - Mass Balance analyze->evaluate

Caption: Workflow for a comprehensive forced degradation study.

Conclusion

The purity of pharmaceutical intermediates like Ethyl 2-(2-bromophenyl)-2-oxoacetate is non-negotiable. A well-developed, gradient-based RP-HPLC method provides the necessary resolution and sensitivity to detect and quantify a wide range of potential process-related and degradation impurities. By following a logical development path, comparing elution strategies, and performing rigorous validation including forced degradation studies, researchers can establish a trustworthy, scientifically sound, and regulatory-compliant method. This ensures the quality of the intermediate, which in turn safeguards the integrity of the final active pharmaceutical ingredient.

References

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  • MDPI. (2023). A Highly Sensitive RP HPLC-PDA Analytical Method for. Retrieved from [Link]

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  • IOSR Journal. (n.d.). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. Retrieved from [Link]

  • NIH. (2019). Development and Validation of an HPLC Method for Simultaneous Assay of Potassium Guaiacolsulfonate and Sodium Benzoate in Pediatric Oral Powder. National Center for Biotechnology Information. Retrieved from [Link]

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Validation

A Comparative Guide to the Applications of Ethyl 2-(2-bromophenyl)-2-oxoacetate in Heterocyclic Synthesis and Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals In the landscape of synthetic organic chemistry and drug discovery, the strategic selection of starting materials is paramount to the efficient construction...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry and drug discovery, the strategic selection of starting materials is paramount to the efficient construction of complex molecular architectures with desired biological activities. Ethyl 2-(2-bromophenyl)-2-oxoacetate, an α-ketoester bearing a synthetically versatile bromine substituent, has emerged as a valuable precursor for the synthesis of a variety of heterocyclic compounds, particularly quinoxalines and benzofurans. This guide provides an in-depth technical overview of the applications of this reagent, offering a comparative analysis with alternative synthetic routes and furnishing detailed experimental protocols to empower researchers in their scientific endeavors.

The Synthetic Utility of Ethyl 2-(2-bromophenyl)-2-oxoacetate: A Gateway to Privileged Heterocycles

Ethyl 2-(2-bromophenyl)-2-oxoacetate possesses two key reactive sites: the α-keto-ester moiety and the ortho-bromophenyl group. This dual functionality allows for a range of chemical transformations, making it a powerful building block for the synthesis of diverse heterocyclic systems. The electron-withdrawing nature of the keto and ester groups activates the adjacent carbonyl carbon for nucleophilic attack, while the bromine atom serves as a handle for transition metal-catalyzed cross-coupling reactions.

This guide will focus on two primary applications of Ethyl 2-(2-bromophenyl)-2-oxoacetate: the synthesis of quinoxalines and benzofurans. These scaffolds are prevalent in numerous biologically active natural products and synthetic pharmaceuticals, exhibiting a wide array of pharmacological properties including antimicrobial, antiviral, and anticancer activities.[1][2]

I. Synthesis of 2-(2-Bromophenyl)quinoxalines: A Robust Condensation Approach

Quinoxalines, or benzopyrazines, are a class of nitrogen-containing heterocyclic compounds with a broad spectrum of biological activities.[1] The condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound is a classical and widely used method for quinoxaline synthesis. Ethyl 2-(2-bromophenyl)-2-oxoacetate serves as an excellent 1,2-dicarbonyl equivalent in this reaction.

Reaction Mechanism and Key Considerations

The reaction proceeds through the condensation of the two amine groups of the o-phenylenediamine with the two carbonyl groups of the α-ketoester. The reaction is typically carried out in a protic solvent such as ethanol or acetic acid, which facilitates the dehydration steps. The presence of the 2-bromo substituent on the phenyl ring generally does not hinder the condensation and provides a valuable functional group for further synthetic modifications.

G reagent1 Ethyl 2-(2-bromophenyl)-2-oxoacetate intermediate Dihydropyrazine Intermediate reagent1->intermediate + reagent2 o-Phenylenediamine reagent2->intermediate product 2-(2-Bromophenyl)quinoxaline intermediate->product - 2H₂O solvent Ethanol/Acetic Acid solvent->intermediate heat Heat heat->intermediate

Caption: General workflow for the synthesis of 2-(2-bromophenyl)quinoxalines.

Experimental Protocol: Synthesis of 2-(2-bromophenyl)quinoxaline

This protocol is a generalized procedure based on established methods for the synthesis of quinoxalines from α-ketoesters.

Materials:

  • Ethyl 2-(2-bromophenyl)-2-oxoacetate (1.0 eq)

  • o-Phenylenediamine (1.0 eq)

  • Ethanol or Glacial Acetic Acid

  • Round-bottom flask

  • Reflux condenser

Procedure:

  • To a solution of o-phenylenediamine in ethanol, add an equimolar amount of Ethyl 2-(2-bromophenyl)-2-oxoacetate.

  • The reaction mixture is then stirred at room temperature or heated to reflux, with the progress of the reaction monitored by Thin Layer Chromatography (TLC).

  • Upon completion of the reaction, the mixture is cooled, and the resulting precipitate is collected by filtration.

  • The crude product is washed with a cold solvent (e.g., ethanol) and dried.

  • Further purification can be achieved by recrystallization from a suitable solvent like ethanol to afford the pure 2-(2-bromophenyl)quinoxaline.

Comparison with Alternative Precursors for 2-Arylquinoxalines

While Ethyl 2-(2-bromophenyl)-2-oxoacetate is a reliable precursor, several other classes of compounds can be employed for the synthesis of 2-arylquinoxalines. The choice of precursor often depends on the availability of starting materials, desired substitution patterns, and reaction conditions.

Precursor ClassGeneral Reaction ConditionsAdvantagesDisadvantages
α-Diketones (e.g., Benzil) Condensation with o-phenylenediamines in polar solvents.Readily available, high yields.Limited commercial availability of unsymmetrical diketones.
α-Halo Ketones Reaction with o-phenylenediamines, often requires a base.Versatile for introducing various substituents.Can lead to side products, potential for self-condensation.
Arylglyoxals Condensation with o-phenylenediamines.Direct route to 2-arylquinoxalines.Can be unstable and prone to polymerization.
α-Hydroxy Ketones In-situ oxidation followed by condensation.Utilizes readily available starting materials.Requires an additional oxidation step, may have lower overall yields.

Data Summary: Comparative Yields of Quinoxaline Synthesis

PrecursorCatalyst/ConditionsYield (%)Reference
Ethyl 2-phenyl-2-oxoacetate & o-phenylenediamineEtOH, refluxHighGeneral Method
Benzil & o-phenylenediamineEtOH, reflux>90General Method
2-Bromoacetophenone & o-phenylenediamineEtOH, NaHCO₃, reflux70-85General Method

The use of Ethyl 2-(2-bromophenyl)-2-oxoacetate offers a balance of reactivity, stability, and the strategic placement of a bromine atom for post-synthetic modifications, making it a highly valuable tool for combinatorial chemistry and the generation of compound libraries.

II. Synthesis of 2-Arylbenzofurans: Palladium-Catalyzed Cyclization Strategies

Benzofurans are another class of heterocyclic compounds with significant biological activities, including anticancer, antibacterial, and antifungal properties.[2] The synthesis of benzofurans often involves the formation of a furan ring fused to a benzene ring. Palladium-catalyzed intramolecular C-O bond formation is a powerful strategy for constructing the benzofuran core. Ethyl 2-(2-bromophenyl)-2-oxoacetate can be utilized in such reactions, although this application is less documented than its use in quinoxaline synthesis. A more common approach involves the reaction of a 2-halophenol with a terminal alkyne (Sonogashira coupling) followed by cyclization.[1]

Plausible Reaction Pathway: Intramolecular O-Arylation

A plausible, though less common, route to benzofurans using Ethyl 2-(2-bromophenyl)-2-oxoacetate involves an intramolecular O-arylation. This would likely require the in-situ generation of a phenoxide from a suitable precursor that can then attack the ortho-bromophenyl ring in a palladium-catalyzed process. A more direct and well-established method for synthesizing benzofurans involves the reaction of 2-halophenols with terminal alkynes.

G reagent1 2-Halophenol intermediate Coupled Intermediate reagent1->intermediate + reagent2 Terminal Alkyne reagent2->intermediate product 2-Substituted Benzofuran intermediate->product Intramolecular Cyclization catalyst Pd Catalyst catalyst->intermediate base Base base->intermediate

Caption: Common pathway for palladium-catalyzed benzofuran synthesis.

Comparison with Alternative Precursors for 2-Arylbenzofurans

The synthesis of 2-arylbenzofurans can be achieved through various synthetic strategies, each with its own merits and limitations.

Precursor/MethodGeneral Reaction ConditionsAdvantagesDisadvantages
Sonogashira Coupling of 2-Halophenols and Arylacetylenes Pd/Cu catalysis, base.High yields, good functional group tolerance.Requires pre-functionalized starting materials.
Wittig Reaction of Salicylaldehydes Reaction with phosphonium ylides followed by cyclization.Readily available starting materials.Can generate E/Z isomers, sometimes requires harsh conditions for cyclization.
Rap-Stoermer Condensation Reaction of phenols with α-halo ketones in the presence of a base.One-pot synthesis.Can have regioselectivity issues with substituted phenols.
Intramolecular Cyclization of o-Alkynylphenols Acid or metal-catalyzed cyclization.High atom economy.Requires synthesis of the o-alkynylphenol precursor.

Data Summary: Comparison of Benzofuran Synthesis Methods

MethodCatalyst/ConditionsYield (%)Reference
Sonogashira CouplingPd(PPh₃)₂Cl₂/CuI, Et₃N80-95[1]
Wittig ReactionPh₃P=CHCO₂Et, then heat60-80General Method
Rap-Stoermer CondensationK₂CO₃, Acetone50-70General Method

While a direct, high-yielding synthesis of benzofurans from Ethyl 2-(2-bromophenyl)-2-oxoacetate is not yet widely established, its structural features suggest potential for development in this area, possibly through novel palladium-catalyzed cascade reactions.

III. Medicinal Chemistry Applications of Quinoxaline and Benzofuran Derivatives

The quinoxaline and benzofuran scaffolds are considered "privileged structures" in medicinal chemistry due to their ability to interact with a wide range of biological targets.

Quinoxalines:

  • Anticancer Activity: Many quinoxaline derivatives have demonstrated potent anticancer activity by targeting various cellular pathways, including inhibition of receptor tyrosine kinases and induction of apoptosis.[3] The 2-(bromophenyl) moiety can be further functionalized via cross-coupling reactions to introduce diverse substituents, allowing for the fine-tuning of biological activity.

  • Antimicrobial Activity: Quinoxaline derivatives have shown significant activity against a range of bacteria and fungi.[4][5] The mechanism of action often involves the inhibition of microbial DNA synthesis or other essential cellular processes.

Benzofurans:

  • Antitumor Activity: Benzofuran-containing compounds have been investigated for their potential as antitumor agents, with some derivatives showing promising activity against various cancer cell lines.[6][7]

  • Antimicrobial and Antifungal Activity: The benzofuran nucleus is present in several natural and synthetic compounds with notable antimicrobial and antifungal properties.[2]

The ability to synthesize libraries of quinoxaline and benzofuran derivatives from precursors like Ethyl 2-(2-bromophenyl)-2-oxoacetate is crucial for structure-activity relationship (SAR) studies and the discovery of new drug candidates.

Conclusion

Ethyl 2-(2-bromophenyl)-2-oxoacetate is a versatile and valuable building block in organic synthesis, particularly for the construction of biologically relevant quinoxaline heterocycles. Its bifunctional nature allows for straightforward condensation reactions while retaining a synthetically useful bromine handle for further diversification. While its application in benzofuran synthesis is less explored, the principles of palladium-catalyzed C-O bond formation suggest potential for future development. A thorough understanding of the reactivity of this α-ketoester and a comparative analysis of alternative synthetic routes, as outlined in this guide, will enable researchers to make informed decisions in the design and execution of their synthetic strategies, ultimately accelerating the discovery of novel compounds with significant therapeutic potential.

References

  • Synthesis of quinoxalines and assessment of their inhibitory effects against human non-small-cell lung cancer cells. (URL not provided)[1]

  • Synthesis and Evaluation of Benzofuran Derivatives for Antibacterial Activity. (URL not provided)[2]

  • Synthesis and antimicrobial activity of certain novel quinoxalines. (URL not provided)[4]

  • Palladium-catalyzed synthesis of benzofurans from phenols and olefins. (URL not provided)[8]

  • Recent advances in the transition-metal-free synthesis of quinoxalines. (URL not provided)[9]

  • Novel quinoxaline-3-propanamides as VGFR-2 inhibitors and apoptosis inducers. (URL not provided)[3]

  • Novel benzofuran derivatives: Synthesis and antitumor activity. (URL not provided)[6]

  • Anticancer therapeutic potential of benzofuran scaffolds. (URL not provided)[7]

  • Synthesis of Benzo[b]furans by Intramolecular C–O Bond Formation Using Iron and Copper Catalysis. (URL not provided)[10]

  • The reaction of o-phenylenediamine with ethoxymethylene compounds and aromatic aldehydes. (URL not provided)[11]

  • Synthesis and Antimicrobial Activity of Some New Quinoxaline Derivatives. (URL not provided)[5]

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